2-Bromo-5-(3-fluorophenyl)-1,3-oxazole

Core Science & Biosynthesis

2-Bromo-5-(3-fluorophenyl)-1,3-oxazole chemical structure and properties

An In-Depth Technical Guide to 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole: Synthesis, Properties, and Applications in Drug Discovery

Introduction

The 1,3-oxazole motif is a five-membered aromatic heterocycle that holds a privileged position in the landscape of medicinal chemistry.[1][2] This scaffold is a key structural component in a multitude of natural products and synthetic compounds exhibiting a wide spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[2][3] Within the vast chemical space of oxazole derivatives, 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole emerges as a particularly valuable and versatile building block for the synthesis of novel therapeutic agents.

This technical guide offers a comprehensive exploration of 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole, designed for researchers, scientists, and professionals in drug development. The molecule's architecture is distinguished by three key features: the stable oxazole core, a synthetically tractable bromine atom at the 2-position, and a 3-fluorophenyl substituent at the 5-position. The bromine serves as a crucial reactive handle for introducing molecular diversity through various cross-coupling reactions.[1] The fluorophenyl group is a common feature in modern pharmaceuticals, often introduced to enhance metabolic stability, improve membrane permeability, and modulate protein-ligand binding interactions. This guide will delve into the compound's physicochemical properties, provide field-proven synthetic methodologies, explore its synthetic utility, and discuss its potential applications in the discovery of next-generation therapeutics.

Physicochemical Properties and Structural Elucidation

2-Bromo-5-(3-fluorophenyl)-1,3-oxazole is a halogenated aromatic heterocyclic compound. Its precise molecular structure is fundamental to its reactivity and utility. The key identifiers and properties are summarized below.

Property	Value	Source
CAS Number	1505270-20-1	[4]
Molecular Formula	C₉H₅BrFNO	[4][5]
Molecular Weight	242.04 g/mol	[4][5]
SMILES	FC1=CC=CC(=C1)C2=OC(Br)=NC2	[4]
Appearance	Solid (predicted)
Storage	Sealed in dry, 2-8°C	[4]

Structural Analysis: The molecule consists of a central 1,3-oxazole ring. A bromine atom is attached at the C2 position, which is known to be susceptible to both deprotonation and nucleophilic aromatic substitution, making it a prime site for functionalization.[6] The C5 position is substituted with a phenyl ring that is itself substituted with a fluorine atom at the meta-position.

Synthesis Strategies: A Two-Step Approach

The synthesis of 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole is most effectively achieved through a two-step sequence: first, the construction of the 5-aryloxazole core, followed by regioselective bromination. This approach allows for high yields and excellent control over the final product's regiochemistry.

Step 1: Synthesis of the Oxazole Core via van Leusen Reaction

Expertise & Rationale: The van Leusen oxazole synthesis is a robust and widely applicable method for preparing 5-substituted oxazoles directly from aldehydes.[7] This reaction utilizes tosylmethyl isocyanide (TosMIC), a versatile C-N-C synthon, which undergoes a base-mediated cycloaddition with an aldehyde. This method is chosen for its mild reaction conditions and high tolerance for various functional groups on the aldehyde, such as the fluorine atom in our target precursor.

Experimental Protocol: Synthesis of 5-(3-fluorophenyl)-1,3-oxazole

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-fluorobenzaldehyde (1.0 eq) and tosylmethyl isocyanide (TosMIC, 1.05 eq).[7][8]

• Solvent and Base: Add anhydrous methanol as the solvent, followed by the portion-wise addition of potassium carbonate (K₂CO₃, 2.0 eq) as the base.

• Reaction Conditions: Heat the mixture to reflux (approximately 65°C) and stir vigorously. Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature and remove the methanol under reduced pressure. Add water to the residue and extract the product with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo. Purify the crude product by column chromatography on silica gel to yield pure 5-(3-fluorophenyl)-1,3-oxazole.

Caption: Workflow for the van Leusen synthesis of the oxazole core.

Step 2: Regioselective C2 Bromination

Expertise & Rationale: With the oxazole core constructed, the final step is the introduction of the bromine atom. The C2 proton of an oxazole is the most acidic and therefore the most readily removed by a base, generating a nucleophilic carbon that can react with an electrophilic bromine source.[6] N-Bromosuccinimide (NBS) is the reagent of choice for this transformation. It is an inexpensive, easy-to-handle, and mild source of electrophilic bromine, making it ideal for the bromination of sensitive heterocyclic systems without causing ring-opening or other side reactions.[9][10]

Experimental Protocol: Synthesis of 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole

• Reaction Setup: Dissolve the intermediate, 5-(3-fluorophenyl)-1,3-oxazole (1.0 eq), in an anhydrous aprotic solvent such as tetrahydrofuran (THF) or 1,4-dioxane in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).[9]

• Deprotonation (Optional but recommended for control): Cool the solution to a low temperature (e.g., -78°C using a dry ice/acetone bath). Slowly add a strong base such as n-butyllithium (n-BuLi, 1.05 eq) to deprotonate the C2 position.

• Bromination: After stirring for 30 minutes at low temperature, add a solution of N-Bromosuccinimide (NBS, 1.1 eq) in THF dropwise.[11]

• Reaction Conditions: Allow the reaction mixture to slowly warm to room temperature and stir for several hours until TLC analysis indicates the complete consumption of the starting material.

• Work-up and Purification: Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl). Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the resulting crude material via silica gel column chromatography to afford the final product, 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole.

Caption: Overall two-step synthesis pathway.

Chemical Reactivity and Synthetic Utility

The primary value of 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole lies in its utility as a synthetic intermediate. The C2-bromo substituent is a versatile functional group that serves as a linchpin for constructing more complex molecular architectures, primarily through palladium-catalyzed cross-coupling reactions.

Sonogashira Cross-Coupling Reaction

Expertise & Rationale: The Sonogashira coupling is a powerful and reliable method for forming carbon-carbon bonds between sp²-hybridized carbons (from aryl or vinyl halides) and sp-hybridized carbons (from terminal alkynes).[12] This reaction is of paramount importance in drug discovery for elaborating core structures. For 2-bromooxazoles, the Sonogashira reaction provides a direct route to 2-alkynyl-oxazoles, which are themselves valuable precursors or final target molecules. The reaction typically employs a palladium catalyst and a copper(I) co-catalyst under basic conditions.[13]

Exemplary Protocol: Sonogashira Coupling with Phenylacetylene

• Reaction Setup: In a Schlenk tube, combine 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole (1.0 eq), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq), and a copper co-catalyst like copper(I) iodide (CuI, 0.1 eq).

• Reagent Addition: Evacuate and backfill the tube with an inert gas (argon). Add an anhydrous solvent, typically a mixture of THF and a base like triethylamine (Et₃N) or diisopropylamine (DIPA). Finally, add the terminal alkyne, such as phenylacetylene (1.2 eq), via syringe.

• Reaction Conditions: Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-60°C) until the starting material is consumed, as monitored by TLC.

• Work-up and Purification: Upon completion, filter the reaction mixture through a pad of celite to remove the catalyst residues, washing with ethyl acetate. Concentrate the filtrate and purify the crude product by column chromatography to isolate the 2-alkynyl-5-(3-fluorophenyl)-1,3-oxazole product.

Caption: The catalytic cycles of the Sonogashira cross-coupling reaction.

Applications in Medicinal Chemistry

The 2-Bromo-5-aryloxazole scaffold is a gateway to novel therapeutics. The ability to easily diversify the C2 position allows for the rapid generation of compound libraries for high-throughput screening.

• Scaffold for Kinase Inhibitors: Many kinase inhibitors feature a core heterocycle that anchors the molecule within the ATP-binding pocket of the enzyme. The 5-(3-fluorophenyl)oxazole core can be elaborated at the C2 position to introduce functionalities that target specific amino acid residues, potentially leading to potent and selective inhibitors. For instance, derivatives of the structurally similar 2-Bromo-5-chlorobenzoxazole have been investigated as inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key target in cancer therapy.[1]

• Bioisosteric Replacement: The fluorophenyl group is a well-established bioisostere for other groups in drug molecules. Its presence can improve metabolic stability by blocking sites susceptible to cytochrome P450 oxidation and can enhance binding affinity through favorable electrostatic or hydrogen bonding interactions.

• Antimicrobial and Anti-inflammatory Agents: The oxazole ring system is present in numerous compounds with demonstrated antibacterial, antifungal, and anti-inflammatory activities.[2] 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole serves as an excellent starting point for synthesizing new analogues to explore these therapeutic areas.

Safety and Handling

As with any halogenated organic compound, proper safety protocols must be followed when handling 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole. While a specific safety data sheet (SDS) is not widely available, data from analogous brominated aromatic compounds suggest the following precautions.[14][15][16][17]

• Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat, safety goggles conforming to EN166 or NIOSH standards, and chemically resistant gloves (e.g., nitrile).[16]

• Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or vapors.[14][17] Avoid contact with skin and eyes. Wash hands thoroughly after handling.[14]

• Storage: Store the container tightly closed in a dry, cool, and well-ventilated place, away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[4][14]

• First Aid:

  • Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[16]

  • Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing.[16]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.[14]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[16]

Conclusion

2-Bromo-5-(3-fluorophenyl)-1,3-oxazole is a high-value chemical building block with significant potential in the field of drug discovery and development. Its synthesis is straightforward, relying on well-established and scalable reactions. The true power of this molecule lies in the synthetic versatility afforded by the C2-bromo substituent, which enables extensive diversification through modern cross-coupling chemistry. The combination of a biologically relevant oxazole core, a metabolically robust fluorophenyl group, and a synthetically useful reactive handle makes this compound an indispensable tool for medicinal chemists aiming to create novel and effective therapeutic agents.

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Physicochemical characteristics of 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole

An In-depth Technical Guide to the Physicochemical Characteristics of 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole

Introduction

The 1,3-oxazole scaffold is a privileged five-membered heterocyclic motif frequently encountered in medicinal chemistry and materials science.[1][2] Its derivatives are known to exhibit a wide spectrum of biological activities, making them valuable building blocks in the drug discovery pipeline.[2] This guide focuses on 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole , a specific derivative that combines the oxazole core with two key halogen substituents—bromine and fluorine—which can significantly influence its physicochemical properties and metabolic stability.

The bromine atom at the 2-position provides a versatile synthetic handle for further molecular elaboration through various cross-coupling reactions, allowing for the generation of diverse chemical libraries.[3] The 3-fluorophenyl group at the 5-position can modulate properties such as lipophilicity, metabolic stability, and target-binding interactions.

This document serves as a comprehensive technical resource for researchers, chemists, and drug development professionals. It outlines the core molecular attributes of 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole and provides detailed, field-proven experimental protocols for the determination of its key physicochemical characteristics. While experimentally verified data for this specific compound is limited in publicly accessible literature, this guide establishes the foundational methodologies required for its thorough characterization.[4]

Core Molecular Attributes

A precise understanding of the fundamental molecular properties is the starting point for all subsequent experimental work.

Property	Value	Source
CAS Number	1505270-20-1	[5]
Molecular Formula	C₉H₅BrFNO	[5]
Molecular Weight	242.04 g/mol	[5]
Canonical SMILES	FC1=CC=CC(=C1)C=2OC(Br)=NC2	[5]
Chemical Structure		(Structure generated based on IUPAC name)
Classification	Aromatic Heterocyclic Compound	[5]
Recommended Storage	Sealed in a dry environment at 2-8°C	[5]

Thermal Properties: Melting Point

The melting point is a fundamental physical property that serves as a crucial indicator of a compound's purity and identity.[6] Pure crystalline compounds typically exhibit a sharp melting range of 0.5-1.0°C, whereas impurities will depress the melting point and broaden the range.[6][7]

Experimental Protocol: Melting Point Determination

This protocol describes the use of a modern digital melting point apparatus, which offers superior accuracy and safety compared to traditional oil bath methods.

Causality: The choice of a slow, controlled heating rate (~1-2°C per minute) near the expected melting point is critical.[7] Rapid heating does not allow sufficient time for heat to transfer from the heating block to the sample, leading to an artificially elevated and broad melting range.[6] A preliminary rapid determination is used to efficiently identify the approximate melting temperature.

Caption: Workflow for accurate melting point determination.

Step-by-Step Methodology:

• Sample Preparation: Finely crush a small amount of the compound on a watch glass. Jab the open end of a capillary tube into the powder until a 2-3 mm column of packed sample is achieved at the sealed end.[8]

• Apparatus Setup: Place the packed capillary tube into the heating block of the melting point apparatus.

• Approximate Determination (Optional but Recommended): Heat the sample at a rapid rate (10-20°C/min) to find an approximate melting range. This saves time during the precise measurement.[8]

• Cooling: Allow the heating block to cool to at least 20°C below the approximate melting point observed.[8]

• Precise Determination: Using a fresh sample , begin heating again. Once the temperature is within 20°C of the approximate melting point, reduce the heating rate to 1-2°C per minute.[7]

• Data Recording:

  • Record the temperature (T-onset) at which the first droplet of liquid becomes visible.[8]

  • Record the temperature (T-clear) at which the entire sample has transformed into a transparent liquid.[8]

• Reporting: The melting point is reported as the range from T-onset to T-clear. For a pure compound, this range should be narrow.

Solubility Profile

Solubility is a critical physicochemical parameter in drug discovery, directly influencing a compound's absorption, distribution, and formulation feasibility.[9][10] It is essential to determine the equilibrium solubility, which represents the maximum concentration of a compound that can dissolve in a solvent under thermodynamic equilibrium.[10]

Experimental Protocol: Equilibrium Solubility via Shake-Flask Method

The shake-flask method is the gold-standard technique for determining equilibrium solubility due to its reliability and direct measurement of the thermodynamic endpoint.[11][12]

Causality: This method requires adding an excess of the solid to ensure that the resulting solution is truly saturated.[11] A prolonged equilibration time (24-72 hours) is necessary to ensure the system has reached a thermodynamic steady state between the solid and dissolved phases.[11][13] Quantification is performed using a highly sensitive and accurate method like HPLC to measure the solute concentration in the filtered supernatant.[11]

Caption: The Shake-Flask method for equilibrium solubility.

Step-by-Step Methodology:

• Preparation: Add an excess amount of 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole to a known volume of the desired solvent (e.g., phosphate-buffered saline, pH 7.4) in a sealed glass vial. The excess solid should be clearly visible.

• Equilibration: Place the vial in an orbital shaker or on a stir plate in a temperature-controlled environment (e.g., 25°C or 37°C). Agitate the mixture for 24 to 72 hours.[11][13]

• Phase Separation: After equilibration, allow the suspension to settle. Separate the undissolved solid from the saturated solution, typically by centrifugation followed by filtration of the supernatant through a chemically inert syringe filter (e.g., 0.22 µm PTFE).[11]

• Quantification: Prepare a calibration curve using standard solutions of the compound with known concentrations. Analyze the filtered supernatant using a validated HPLC method to determine the concentration of the dissolved compound.[11]

• Reporting: The equilibrium solubility is reported in units of mass per volume (e.g., mg/mL) or molarity (e.g., µM) at the specified temperature and pH.

Acidity/Basicity Profile (pKa)

The ionization constant (pKa) defines the strength of an acid or base and dictates the extent to which a molecule is ionized at a given pH.[14] This property profoundly impacts solubility, membrane permeability, and interactions with biological targets. For 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole, the oxazole nitrogen is expected to be weakly basic.

Experimental Protocol: pKa Determination by ¹H NMR Titration

While potentiometric titration is a common method, NMR-based titration offers distinct advantages for heterocyclic compounds, as it allows for the observation of protonation events at specific atoms within the molecule.[14][15]

Causality: The chemical environment of protons on or near the heterocyclic ring changes upon protonation or deprotonation. This change in the electronic environment leads to a measurable shift in their resonance frequency (chemical shift, δ) in the ¹H NMR spectrum.[16] By plotting the chemical shift of a specific proton against the pH of the solution, a sigmoidal curve is generated. The inflection point of this curve corresponds to the pKa of the ionizable group.[14]

Step-by-Step Methodology:

• Stock Solution Preparation: Prepare a concentrated stock solution of the compound in a suitable solvent (e.g., D₂O or a methanol-d₄/D₂O mixture).

• pH Sample Series: Prepare a series of NMR samples (typically 8-12) spanning a wide pH range (e.g., pH 1 to 10). Each sample should contain the same concentration of the compound. Adjust the pH of each sample using small aliquots of dilute DCl and NaOD.

• NMR Data Acquisition: Acquire a ¹H NMR spectrum for each sample in the series, ensuring consistent instrument parameters.

• Data Analysis:

  • Identify a proton signal that shows a significant change in chemical shift (Δδ) across the pH range. Protons on the oxazole ring or the adjacent phenyl ring are ideal candidates.

  • Plot the chemical shift (δ) of the chosen proton (y-axis) against the measured pH of each sample (x-axis).

• pKa Calculation: Fit the data to the Henderson-Hasselbalch equation or identify the inflection point of the resulting sigmoidal curve. This inflection point represents the pKa value.

Spectroscopic and Chromatographic Profile

Spectroscopic and chromatographic data are essential for structural verification and purity assessment.

Predicted Spectroscopic Signatures

• ¹H NMR: The spectrum is expected to show signals in the aromatic region (approx. 7.0-8.5 ppm). The protons on the 3-fluorophenyl ring will exhibit complex splitting patterns due to both proton-proton and proton-fluorine coupling. The single proton on the oxazole ring will likely appear as a singlet.

• ¹³C NMR: The spectrum will display nine distinct carbon signals. The carbon atom bonded to bromine (C2 of the oxazole ring) will be significantly downfield. The carbons of the fluorophenyl ring will show coupling to the fluorine atom (¹JCF, ²JCF, etc.).

• Infrared (IR) Spectroscopy: Key vibrational bands are expected for C=N and C-O-C stretching of the oxazole ring, C-F stretching, and C-Br stretching.

• Mass Spectrometry (MS): The mass spectrum will show a characteristic isotopic pattern for the molecular ion [M]⁺ due to the presence of one bromine atom (¹⁹Br and ⁸¹Br occur in an approximate 1:1 natural abundance), resulting in two peaks of nearly equal intensity separated by 2 Da (e.g., at m/z 241 and 243).

Conclusion

2-Bromo-5-(3-fluorophenyl)-1,3-oxazole is a compound with significant potential as a versatile intermediate in synthetic and medicinal chemistry. A thorough understanding of its physicochemical characteristics—namely melting point, solubility, and pKa—is paramount for its effective use in research and development. The experimental protocols detailed in this guide provide a robust framework for obtaining reliable and reproducible data, enabling scientists to make informed decisions during lead identification, optimization, and formulation development. The application of these standardized methods ensures the generation of high-quality data, which is the cornerstone of scientific integrity and successful drug discovery.

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• Melting Point Determination of Organic Compounds: Chemistry Guide. Vedantu.[Link]

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• (PDF) Experimental and Computational Methods Pertaining to Drug Solubility. ResearchGate.[Link]

• PROTOCOL TO CONDUCT EQUILIBRIUM SOLUBILITY EXPERIMENTS FOR THE PURPOSE OF BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED CLASSIFICATION. World Health Organization.[Link]

• Determination Of Melting Point Of An Organic Compound. BYJU'S.[Link]

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• Ionization constants (pKa) in pharmaceutical chemistry: Experimental and computational determination in drug discovery and development. International Journal of Innovative Research in Science & Steps.[Link]

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Literature review of 5-aryl-2-bromooxazole derivatives in medicinal chemistry

The following technical guide provides an in-depth review of 5-aryl-2-bromooxazole derivatives , designed for researchers in medicinal chemistry.

Executive Summary

The 5-aryl-2-bromooxazole moiety represents a "privileged scaffold" in modern drug discovery, particularly within oncology and infectious disease research. Its utility stems from the unique electronic desymmetrization of the oxazole ring: the C5-aryl group provides lipophilic stacking interactions and metabolic stability, while the C2-bromo substituent serves as a high-reactivity handle for late-stage diversification.

Unlike simple heterocycles, this scaffold acts as a bifurcated electrophile. It participates in both Palladium-catalyzed cross-couplings (Suzuki-Miyaura, Stille) and Nucleophilic Aromatic Substitutions (

) , enabling the rapid assembly of kinase inhibitors (e.g., VEGFR2 antagonists) and antimicrobial agents. This guide details the synthetic logic, reactivity patterns, and validated experimental protocols for leveraging this scaffold.

Synthetic Architecture

Constructing the 5-aryl-2-bromooxazole core requires precise regiocontrol. While direct cyclization methods exist, the C2-Lithiation/Bromination strategy is currently the industry standard for generating high-purity intermediates.

Pathway A: The Lithiation-Bromination Sequence

This method utilizes the inherent acidity of the oxazole

proton ( ).

• Precursor Assembly: A 5-aryloxazole is synthesized (often via Van Leusen reaction of an aldehyde with TosMIC).

• Deprotonation: Treatment with a strong base (n-BuLi or LiHMDS) at cryogenic temperatures generates the 2-lithio-5-aryloxazole species.

• Electrophilic Quench: The lithiated species intercepts an electrophilic bromine source (

  or ) to yield the 2-bromo derivative.

Pathway B: Cyclization of -Haloketones

Alternatively, condensation of

-bromoacetophenones with urea yields 2-amino-5-aryloxazoles. These can be converted to the 2-bromo derivative via Sandmeyer-type diazotization ( , ), though yields are often lower due to diazonium instability.

Visualization: Synthetic Pathways

Figure 1: Comparative synthetic routes to 5-aryl-2-bromooxazoles. The Lithiation route (top) is preferred for scale and purity.

Reactivity Profile & Functionalization

The C2-position of the oxazole ring mimics the electron-deficient nature of the 2-position in pyridine. The presence of the bromine atom amplifies this electrophilicity, creating two distinct reactivity vectors.

Vector 1: Metal-Catalyzed Cross-Coupling

The C2-Br bond is highly amenable to oxidative addition by Pd(0).

• Suzuki-Miyaura: Coupling with aryl/heteroaryl boronic acids. Essential for biaryl systems.[1]

• Sonogashira: Introduction of alkynes.

• Stille: Coupling with organostannanes.

Vector 2: Nucleophilic Aromatic Substitution ( )

Unlike simple aryl halides, 2-bromooxazoles react readily with amines, thiols, and alkoxides without transition metal catalysis. This is crucial for synthesizing 2-aminooxazole kinase inhibitors . The reaction is driven by the formation of a Meisenheimer-like transition state stabilized by the ring nitrogen.

Data Summary: Reactivity Comparison

Reaction Type	Reagents	Primary Application	Key Advantage
Suzuki Coupling	, ,	Biaryl formation (C-C bond)	High tolerance for functional groups; aqueous compatibility.
Displacement	Primary/Secondary Amines, Heat	Amination (C-N bond)	Metal-free; cost-effective; access to kinase hinge-binders.
Stille Coupling	,	Heteroaryl coupling	Mild conditions; works with sensitive substrates.

Therapeutic Case Study: VEGFR2 Kinase Inhibitors

The most prominent application of the 5-aryl-2-bromooxazole scaffold is in the development of Vascular Endothelial Growth Factor Receptor 2 (VEGFR2) inhibitors.[2]

Mechanism of Action

Researchers at GSK and other institutes identified that 2-anilino-5-aryloxazoles effectively compete for the ATP-binding site of VEGFR2.

• The Hinge Binder: The nitrogen of the oxazole ring (N3) and the NH of the aniline group (introduced via

  on the 2-bromo precursor) form critical hydrogen bonds with Cys919 in the kinase hinge region.

• The Hydrophobic Tail: The 5-aryl group occupies the hydrophobic pocket adjacent to the gatekeeper residue, providing selectivity.

SAR Insights[3]

• 5-Phenyl Ring: Substitution at the meta or para position of the 5-phenyl ring (e.g., with pyridine or sulfones) significantly improves potency (

  < 10 nM).

• 2-Aniline Ring: Electron-donating groups on the aniline improve the nucleophilicity during synthesis and enhance H-bond donor capability in the active site.

Visualization: VEGFR2 Inhibition Logic

Figure 2: Transformation of the bromo-scaffold into a bioactive kinase inhibitor.

Experimental Protocols

Protocol A: Regioselective Synthesis of 5-Phenyl-2-bromooxazole

This protocol utilizes the lithiation-bromination strategy for maximum purity.

Reagents:

• 5-Phenyloxazole (1.0 eq)

• n-Butyllithium (1.1 eq, 2.5M in hexanes)

• Carbon tetrabromide (

  ) (1.2 eq)

• Anhydrous THF (Solvent)

Step-by-Step Methodology:

• Setup: Flame-dry a 250 mL round-bottom flask and purge with Argon. Add 5-phenyloxazole (1.45 g, 10 mmol) and anhydrous THF (50 mL).

• Lithiation: Cool the solution to -78°C using a dry ice/acetone bath. Stir for 15 minutes.

• Deprotonation: Add n-BuLi dropwise over 20 minutes via syringe pump. The solution may turn yellow/orange, indicating the formation of the 2-lithio species. Stir at -78°C for 45 minutes to ensure complete lithiation.

• Bromination: Dissolve

  (3.98 g, 12 mmol) in 10 mL anhydrous THF. Add this solution dropwise to the reaction mixture at -78°C.

• Quench: Allow the reaction to stir at -78°C for 1 hour, then slowly warm to room temperature over 2 hours. Quench with saturated

  solution (20 mL).

• Workup: Extract with Ethyl Acetate (3 x 50 mL). Wash combined organics with brine, dry over

  , and concentrate in vacuo.

• Purification: Purify via flash column chromatography (Hexanes/EtOAc 9:1) to yield 5-phenyl-2-bromooxazole as a pale yellow solid.

Protocol B: Suzuki-Miyaura Cross-Coupling

Standard procedure for generating 2,5-diaryloxazoles.

Reagents:

• 5-Phenyl-2-bromooxazole (1.0 eq)

• Phenylboronic acid (1.2 eq)

• (5 mol%)
• (2.0 eq, 2M aqueous solution)

• DME/Ethanol (2:1 v/v)

Step-by-Step Methodology:

• Degassing: In a microwave vial or pressure tube, combine the bromooxazole (1.0 mmol), phenylboronic acid (1.2 mmol), and solvent mixture (4 mL). Sparge with Argon for 10 minutes.

• Catalyst Addition: Add

  (58 mg, 0.05 mmol) and the aqueous base. Seal the vessel immediately.

• Reaction: Heat to 90°C for 4–6 hours (or 120°C for 20 mins in a microwave reactor). Monitor by TLC or LCMS for disappearance of the bromide.

• Workup: Dilute with water, extract with DCM, and purify via silica gel chromatography.

References

• Harris, P. A., et al. (2005). "Discovery and Evaluation of 2-Anilino-5-aryloxazoles as a Novel Class of VEGFR2 Kinase Inhibitors." Journal of Medicinal Chemistry. [Link]

• Kotha, S., & Cheekatla, S. R. (2022).[3] "Synthesis of Bisoxazole and Bromo-substituted Aryloxazoles." Molbank. [Link]

• Vereshchagin, A. N., et al. (2020).[4] "Regiocontrolled Synthesis and the Suzuki–Miyaura Reactions of Bromooxazole Building Blocks." Advanced Synthesis & Catalysis. [Link]

• Dunwell, D. W., et al. (1975). "2-Aryl-5-benzoxazolealkanoic acid derivatives with notable antiinflammatory activity."[5] Journal of Medicinal Chemistry. [Link]

Sources

• 1. jocpr.com [jocpr.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2-aryl-5-benzoxazolealkanoic acid derivatives with notable antiinflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Comprehensive Technical Guide: 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole in Medicinal Chemistry

Executive Summary & Chemical Identity

The functionalization of heterocyclic scaffolds is a cornerstone of modern drug discovery. 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole is a highly versatile, halogenated building block designed to leverage the unique physicochemical properties of both fluorine and bromine within a privileged oxazole core. This guide details the structural rationale, validated synthetic methodologies, and downstream applications of this compound for researchers and drug development professionals.

Physicochemical Profiling

The following quantitative data summarizes the core chemical identifiers and physical properties of the target compound[1]:

Property	Value
Chemical Name	2-Bromo-5-(3-fluorophenyl)-1,3-oxazole
CAS Number	1505270-20-1
Molecular Formula	C9H5BrFNO
Molecular Weight	242.04 g/mol
Purity Standard	≥98%
Canonical SMILES	FC1=CC=CC(=C1)C=2OC(Br)=NC2
Storage Conditions	Sealed in dry environment, 2–8°C

Pharmacophore Rationale & Structural Dynamics

The 1,3-oxazole ring is frequently deployed as a bioisostere for amides or esters, offering improved metabolic stability while maintaining critical hydrogen-bond acceptor capabilities. The specific substitution pattern of 2-bromo-5-(3-fluorophenyl)-1,3-oxazole is a deliberate design to fine-tune both steric and electronic properties[2]:

• The 3-Fluorophenyl Motif: The introduction of a fluorine atom at the meta-position of the phenyl ring serves a dual purpose. First, it provides metabolic shielding, significantly reducing the likelihood of cytochrome P450-mediated oxidation at the electron-rich aromatic system. Second, the highly electronegative C-F bond modulates the compound's lipophilicity (LogP), which is critical for optimizing blood-brain barrier (BBB) penetration and cellular permeability.

• The C2-Bromine Handle: While bromine can participate in directional, non-covalent halogen bonding to enhance ligand-protein binding affinity[2], its primary utility in this specific scaffold is synthetic. The C2-position of the oxazole is activated for transition-metal-catalyzed cross-coupling, making this molecule an ideal precursor for rapid library generation.

Retrosynthetic Analysis & Synthetic Workflow

A primary retrosynthetic disconnection for 5-substituted oxazoles breaks the C4-C5 bond of the oxazole ring. This classically points toward the Van Leusen oxazole synthesis , utilizing a fluorinated benzaldehyde and tosylmethyl isocyanide (TosMIC)[2]. Subsequent regioselective C-H functionalization at the C2 position yields the brominated target.

Fig 1: Synthetic workflow and downstream functionalization of the oxazole scaffold.

Validated Experimental Protocols

To ensure high fidelity and reproducibility, the following protocols are designed as self-validating systems, incorporating specific causality for each reagent choice and visual/analytical checkpoints.

Protocol A: Synthesis of 5-(3-Fluorophenyl)-1,3-oxazole

Objective: Construct the core oxazole ring via Van Leusen cyclization.

• Preparation: In a flame-dried round-bottom flask under an inert argon atmosphere, dissolve 3-fluorobenzaldehyde (1.0 equiv) and TosMIC (1.1 equiv) in anhydrous methanol (0.2 M). Causality: Methanol acts as a protic solvent, facilitating the essential proton transfer steps during the cyclization of the intermediate oxazoline.

• Base Addition: Add anhydrous potassium carbonate (K₂CO₃, 2.0 equiv) in one portion. Causality: K₂CO₃ deprotonates the acidic methylene group of TosMIC, generating the nucleophilic species required to attack the aldehyde carbonyl.

• Reaction Monitoring (Self-Validation): Heat the mixture to reflux (approx. 65°C) for 2–4 hours. Monitor progression via TLC (Hexanes/EtOAc, 3:1). The disappearance of the UV-active aldehyde spot and the emergence of a lower-Rf product spot validates the completion of the cyclization.

• Workup: Concentrate the mixture in vacuo. Partition the residue between ethyl acetate and water. Extract the aqueous layer twice with EtOAc, wash with brine, dry over anhydrous Na₂SO₄, and purify via flash column chromatography.

Protocol B: Regioselective C2-Bromination

Objective: Install the bromine handle at the C2 position.

• Deprotonation: Dissolve 5-(3-fluorophenyl)-1,3-oxazole (1.0 equiv) in anhydrous THF (0.1 M) and cool strictly to -78°C using a dry ice/acetone bath. Dropwise add n-butyllithium (n-BuLi, 2.5 M in hexanes, 1.1 equiv). Causality & Validation: The C2 proton is highly acidic due to the adjacent electronegative oxygen and nitrogen atoms. Strict temperature control (-78°C) is mandatory to prevent base-induced ring-opening of the resulting oxazolyl anion. A transient color change (typically to pale yellow/orange) visually validates the formation of the lithiated species.

• Electrophilic Trapping: After stirring for 30 minutes at -78°C, add a solution of carbon tetrabromide (CBr₄, 1.2 equiv) in anhydrous THF dropwise. Causality: CBr₄ acts as a mild, highly efficient electrophilic bromine source that reacts cleanly with the C2-lithium species without causing over-halogenation. Decolorization of the solution validates the consumption of the organolithium intermediate.

• Quenching: Stir for an additional 1 hour at -78°C, then quench the reaction at low temperature with saturated aqueous NH₄Cl. Causality: Quenching at -78°C ensures that any unreacted organolithium species is neutralized before the temperature rises, preventing off-target nucleophilic side reactions.

• Isolation: Warm to room temperature, extract with diethyl ether, dry over MgSO₄, and purify via silica gel chromatography to yield the target 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole.

Downstream Applications in Drug Development

The strategic placement of the halogens makes this compound an elite starting material. Research into related halogenated oxazole analogs (such as 5-(3-bromo-4-fluorophenyl)-1,3-oxazole) demonstrates that these scaffolds are highly active in nucleophilic substitution and cross-coupling reactions[3].

By subjecting 2-bromo-5-(3-fluorophenyl)-1,3-oxazole to Suzuki-Miyaura or Buchwald-Hartwig coupling conditions, medicinal chemists can rapidly append diverse aryl, heteroaryl, or amine substituents at the C2 position. This modularity is heavily exploited to synthesize libraries evaluated for antimicrobial, antifungal, and antiviral (e.g., HIV-1) therapeutic applications[3].

Safety, Handling, and Storage

• Storage: The compound must be stored sealed in a dry environment at 2–8°C to prevent degradation[1].

• Handling: Halogenated heteroaromatics can act as skin and respiratory irritants. All handling, especially during scaling, must be conducted within a certified fume hood using appropriate PPE.

• Shipping: Due to its reactive chemical profile, commercial procurement of this compound is often subject to Hazardous Material (HazMat) classifications and associated shipping protocols[1].

References

Sources

• 1. chemscene.com [chemscene.com]
• 2. 5-(3-bromo-2-fluorophenyl)oxazole | 2017304-12-8 | Benchchem [benchchem.com]
• 3. Buy 5-(3-Bromo-4-fluorophenyl)-1,3-oxazole | 929884-83-3 [smolecule.com]

Electronic properties of the C-Br bond in 2-bromo-1,3-oxazoles

Executive Summary

The 2-bromo-1,3-oxazole scaffold represents a critical "high-energy" intermediate in medicinal chemistry and materials science.[1] Unlike its C4 and C5 isomers, the C2-bromide bond possesses unique electronic lability driven by the cooperative inductive effects of the adjacent oxygen and nitrogen atoms.[1] This whitepaper analyzes the electronic underpinnings of this bond's reactivity, provides a self-validating protocol for its synthesis, and delineates its divergence in Nucleophilic Aromatic Substitution (

) versus Palladium-catalyzed cross-coupling pathways.[1]

Electronic Structure Analysis

The reactivity of 2-bromo-1,3-oxazole is governed by the extreme electron deficiency of the C2 position. This is not merely a function of electronegativity but a specific orbital arrangement that lowers the activation energy for both oxidative addition and nucleophilic attack.

The "String-of-Pearls" Orbital Theory

Recent computational studies on heterocyclic halides suggest that the Lowest Unoccupied Molecular Orbital (LUMO) along the C-Br bond in electron-deficient heterocycles exhibits a "String-of-Pearls" morphology—distinct lobes of electron density that extend further into space than typical aryl halides.

• C2 Polarization: The C2 carbon is flanked by two electronegative heteroatoms (O and N).[2] The -I (inductive) effect pulls electron density away from the C-Br bond, significantly shortening the bond length compared to phenyl bromide, yet paradoxically increasing its susceptibility to cleavage by transition metals.[1]

• Dipole Moment: The net dipole aligns through the O-C2-N vector, creating a potent electrophilic site.

• Ring-Opening Equilibrium: The C2-H (and by extension C2-Li) species exists in equilibrium with an acyclic isocyanide valence tautomer. This inherent instability dictates that the C2-Br bond must be installed under kinetic control to prevent ring fragmentation.

Synthetic Protocol: Regiocontrolled Lithiation-Bromination

Standard commercial sources often contain stabilizing agents or impurities. For high-stakes cross-coupling, fresh preparation via the following protocol is recommended to ensure active species integrity.

Protocol A: Low-Temperature Lithiation-Bromination

Objective: Synthesis of 2-bromo-1,3-oxazole from 1,3-oxazole. Mechanism:

via a lithiated intermediate.[2] Critical Control Point (CCP): Temperature maintenance at is non-negotiable to prevent the ring-opening isocyanide equilibrium.

Reagents:

• 1,3-Oxazole (1.0 equiv)[1]

• -Butyllithium ( -BuLi, 1.1 equiv, 2.5 M in hexanes)[1]

• 1,2-Dibromo-1,1,2,2-tetrafluoroethane (

  ) or Carbon Tetrabromide ( ) (1.2 equiv)[1]

• THF (Anhydrous, degassed)[1][2]

Step-by-Step Methodology:

• System Prep: Flame-dry a 3-neck round-bottom flask under Argon flow. Charge with anhydrous THF.

• Solvation: Add 1,3-oxazole and cool the solution to

  using a dry ice/acetone bath. Allow 15 minutes for thermal equilibration.

• Lithiation (The CCP): Add

  -BuLi dropwise over 20 minutes via syringe pump.

  • Note: A color change to yellow/orange indicates formation of 2-lithiooxazole.

  • Warning: Do not allow temperature to rise above

    ; the lithio-species will ring-open to the isocyanide, leading to decomposition.

• Bromination: Stir for 30 minutes at

  . Add the bromine source ( or ) dissolved in THF dropwise. The electrophilic bromine intercepts the C2-lithio species faster than the ring-opening rate.

• Quench: After 1 hour, quench with saturated

  solution while still cold, then allow to warm to room temperature.

• Workup: Extract with

  , wash with brine, dry over . Careful concentration (volatile product) yields the bromide.

Reactivity Landscape: vs. Cross-Coupling

The C2-Br bond exhibits a "duality of reactivity" that can be tuned by reaction conditions.

Comparative Reactivity Table

Reaction Type	Mechanism	Dominant Driver	Relative Rate (vs. Phenyl-Br)
Suzuki-Miyaura	Pd(0) Oxidative Addition	Weak C-Br BDE / Low LUMO	High (Reacts at RT)
	Addition-Elimination	C2 Electrophilicity	Very High (No catalyst needed)
Lithiation	Halogen-Metal Exchange	Bromine Polarizability	Moderate (Requires -78°C)

Decision Matrix: Pathway Selection

Figure 1: Divergent reactivity pathways for 2-bromooxazole. The C2 position allows for catalyst-free substitution (

) or metal-catalyzed coupling, a versatility not present in simple aryl halides.[1]

Case Study: Synthesis of VEGFR-2 Inhibitor Scaffold

Context: The 2-aryl-1,3-oxazole moiety is a pharmacophore in several kinase inhibitors (e.g., VEGFR-2 antagonists).[1] The C2-Br bond allows for the modular assembly of these drugs.[2]

Workflow:

• Starting Material: 2-Bromo-1,3-oxazole (synthesized via Protocol A).

• Coupling Partner: 4-Fluorophenylboronic acid.[2]

• Conditions:

  (5 mol%), (2M aq), DME, .

• Outcome: The electron-deficient oxazole facilitates rapid oxidative addition of Pd(0).[2] Unlike electron-rich heterocycles (e.g., thiophene), the oxazole coupling often proceeds with higher turnover numbers (TON) due to the labile C-Br bond.

• Regioselectivity: If the oxazole is substituted at C4/C5 with other halogens (e.g., 2,4-dibromooxazole), the C2-Br reacts exclusively first .[1] This is predicted by the "String-of-Pearls" model, where the C2-Br LUMO coefficient is largest.[1]

References

• Synthesis of 2-bromooxazole via Lithiation: Vereshchagin, A. N., et al. "Regiocontrolled Synthesis and the Suzuki–Miyaura Reactions of Bromooxazole Building Blocks." [2][3]

• Reactivity & Applications in Medicinal Chemistry: BenchChem Technical Guide. "An In-depth Technical Guide to 2-Bromomethyl-4,5-diphenyl-oxazole: Synthesis, Reactivity, and Biological Significance." [1]

• Haloselectivity in Heterocycles (Baran Group): Gutekunst, W. "Haloselectivity of Heterocycles."[2][4] Baran Group Meeting.

• Oxazole Ring Stability & Ring Opening: Wipf, P., et al. "Synthesis of Functionalized Oxazolines and Oxazoles with DAST and Deoxo-Fluor." [2]

• Direct Arylation & C-H Activation Context: Lapointe, D., & Fagnou, K. "Overview of Direct Arylation of Oxazoles." [1][2]

Sources

• 1. CN103012310A - Preparation method of thiazole compounds - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. baranlab.org [baranlab.org]

An In-Depth Technical Guide: The Strategic Role of the 3-Fluorophenyl Group in Modulating Oxazole Lipophilicity and Metabolic Stability

Executive Summary

The strategic incorporation of fluorine into drug candidates represents one of the most powerful tactics in modern medicinal chemistry.[1][2][3] This guide provides an in-depth analysis of a specific, yet widely employed structural motif: the 3-fluorophenyl group appended to an oxazole core. The oxazole ring is a privileged scaffold in drug discovery, valued for its versatile electronic properties and ability to form key interactions with biological targets.[4][5][6] However, unsubstituted aromatic rings, such as a simple phenyl group, are often susceptible to rapid metabolic degradation.[7][8]

This whitepaper dissects the dual role of the 3-fluorophenyl moiety. We will explore, from a mechanistic standpoint, how the unique properties of fluorine—its size, extreme electronegativity, and the strength of the carbon-fluorine bond—synergistically influence two critical drug development parameters: lipophilicity and metabolic stability.[9][10] We will detail the underlying principles of how this substitution can "shield" the molecule from oxidative metabolism by Cytochrome P450 enzymes and concurrently fine-tune its lipophilicity to optimize for membrane permeability and solubility. This guide provides field-proven, step-by-step experimental protocols for quantifying these effects, complete with data visualization and interpretation strategies for researchers, scientists, and drug development professionals.

The Oxazole-Fluorophenyl Combination: A Strategic Alliance in Drug Design

The Oxazole Scaffold: A Privileged Heterocycle

The oxazole ring, a five-membered aromatic heterocycle, is a cornerstone of medicinal chemistry.[4] Its prevalence stems from its ability to act as a versatile scaffold, presenting substituents in a well-defined spatial orientation and participating in various non-covalent interactions with enzymes and receptors.[5][6][11] Numerous clinically successful drugs and late-stage candidates across diverse therapeutic areas, including oncology and infectious diseases, feature the oxazole core, underscoring its significance.[4][12]

Fluorine: The "Magic" Element of Medicinal Chemistry

The introduction of fluorine into a molecule can profoundly alter its physicochemical and pharmacokinetic properties.[1][9] This is attributable to several unique features:

• Size Mimicry: With a van der Waals radius of 1.47 Å, fluorine is only slightly larger than hydrogen (1.20 Å), allowing it to replace hydrogen with minimal steric perturbation.[1]

• Extreme Electronegativity: As the most electronegative element, fluorine's powerful electron-withdrawing inductive effect can significantly alter the pKa of nearby functional groups and modulate the electronic character of aromatic rings.[1][2]

• Bond Strength: The carbon-fluorine (C-F) bond is exceptionally strong (~485 kJ/mol) compared to a carbon-hydrogen (C-H) bond (~416 kJ/mol), making it highly resistant to metabolic cleavage.[9]

Rationale for the 3-Fluorophenyl Bioisosteric Replacement

An unsubstituted phenyl ring is often a "metabolic soft spot" in a drug candidate, prone to oxidation by Cytochrome P450 (CYP) enzymes.[7] Replacing a phenyl ring with a 3-fluorophenyl group is a common bioisosteric strategy aimed at mitigating this liability.[8][13] The logic is twofold:

• Block Metabolism: The fluorine atom at the meta-position directly blocks a potential site of hydroxylation and its strong electron-withdrawing nature deactivates the entire ring, making it less susceptible to oxidative attack.[1][2]

• Tune Physicochemical Properties: Fluorination can increase a molecule's lipophilicity, which can enhance membrane permeation and target engagement.[1][14] The positioning of the fluorine atom is critical for balancing these effects without introducing undesirable properties.

Caption: Strategic rationale for 3-fluorophenyl substitution.

Quantifying the Impact on Lipophilicity

The Key Metrics: LogP and LogD

Lipophilicity, the affinity of a compound for a lipid-like environment, is a critical determinant of its absorption, distribution, metabolism, and excretion (ADME) profile.[][16] It is most commonly expressed as:

• LogP: The partition coefficient of the neutral (uncharged) form of a molecule between octanol and water.[]

• LogD: The distribution coefficient, which measures the partitioning of all species (neutral and ionized) at a specific pH. For drug discovery, LogD at pH 7.4 (LogD₇.₄) is the most physiologically relevant parameter.[16][17]

The 3-fluorophenyl group typically increases lipophilicity compared to an unsubstituted phenyl ring. While fluorine is highly electronegative, which can increase polarity, its incorporation into an aromatic ring often enhances overall lipophilicity, aiding in penetration through biological membranes.[14][18]

Data Presentation: Lipophilicity Modulation

The table below presents hypothetical, yet representative, data illustrating the effect of the 3-fluorophenyl substitution on the lipophilicity of an oxazole core structure.

Compound ID	Structure	Calculated LogP (cLogP)	Experimental LogD₇.₄	Interpretation
OXA-001	Oxazole-Parent	1.2	1.2	Baseline Lipophilicity
OXA-002	Phenyl-Oxazole	2.8	2.8	Significant increase in lipophilicity from phenyl group.
OXA-003	3-Fluorophenyl-Oxazole	3.2	3.2	Further increase in lipophilicity due to fluorine substitution.

Experimental Protocol: Shake-Flask Method for LogD₇.₄ Determination

This protocol describes the "gold standard" shake-flask method for determining LogD at physiological pH.[17]

Objective: To determine the distribution coefficient of a test compound between n-octanol and a phosphate buffer at pH 7.4.

Materials:

• Test Compound (TC)

• n-Octanol (pre-saturated with buffer)

• Phosphate-Buffered Saline (PBS), pH 7.4 (pre-saturated with n-octanol)

• Vortex mixer

• Centrifuge

• Analytical instrumentation (e.g., LC-MS/MS) for quantification[]

Methodology:

• Preparation: Prepare a stock solution of the TC in a suitable solvent (e.g., DMSO) at 10 mM.

• Partitioning:

  • Add 5 µL of the 10 mM TC stock to a microcentrifuge tube containing 500 µL of n-octanol (pre-saturated) and 500 µL of PBS pH 7.4 (pre-saturated). This creates a starting concentration of 50 µM.

  • Prepare 3-5 replicates for each compound.

• Equilibration: Cap the tubes securely and vortex vigorously for 30 minutes at room temperature to ensure thorough mixing and partitioning.

• Phase Separation: Centrifuge the tubes at >2000 x g for 20 minutes to achieve a clean separation of the aqueous and organic layers.

• Sampling: Carefully pipette a known volume (e.g., 100 µL) from both the top (n-octanol) and bottom (PBS) layers into separate vials for analysis. Be careful not to disturb the interface.

• Quantification: Analyze the concentration of the TC in each phase using a validated LC-MS/MS method.[17]

• Calculation:

  • The LogD₇.₄ is calculated using the formula: LogD₇.₄ = log₁₀ ( [Concentration in Octanol] / [Concentration in Aqueous] )

Self-Validation: The system is validated by running control compounds with known LogD₇.₄ values (e.g., Propranolol, Verapamil) in parallel. The sum of the compound recovered from both phases should be >90% of the initial amount to ensure no significant material loss occurred.

Enhancing Metabolic Stability

The Metabolic Challenge: CYP450-Mediated Aromatic Oxidation

The liver is the primary site of drug metabolism, where enzymes work to make xenobiotics more water-soluble for excretion.[19] The Cytochrome P450 (CYP) superfamily of enzymes is responsible for the phase I metabolism of the majority of small-molecule drugs.[20] For compounds containing aromatic rings, a common metabolic pathway is aromatic hydroxylation.[20][21] This process can proceed through a reactive epoxide intermediate, which in some cases can lead to toxicity.[21]

Caption: Fluorine as a metabolic shield against CYP450 oxidation.

The "Fluorine Shield" Effect

Introducing a fluorine atom at the 3-position of the phenyl ring provides a powerful "shield" against this metabolic pathway.[1][2]

• Direct Blockade: The C-F bond is too strong for the CYP450 enzymatic machinery to break, directly preventing hydroxylation at that position.[9]

• Electronic Deactivation: The high electronegativity of fluorine withdraws electron density from the aromatic ring, making it a poorer substrate for the electrophilic oxidation reaction catalyzed by CYP enzymes.[1] This effect protects not only the carbon bearing the fluorine but also adjacent positions.

Data Presentation: Metabolic Stability Enhancement

The following table shows representative in vitro metabolic stability data that would be expected from this structural modification.

Compound ID	In Vitro Half-Life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg)	Interpretation
OXA-002	15	92.4	High Clearance: Rapidly metabolized.
OXA-003	> 120	< 5.8	Low Clearance: Significantly stabilized against metabolism.

Experimental Protocol: In Vitro Metabolic Stability in Human Liver Microsomes (HLM)

This protocol is a standard high-throughput screen to assess a compound's susceptibility to Phase I metabolism.[22][23]

Objective: To determine the rate of disappearance of a test compound when incubated with human liver microsomes and the necessary co-factors.

Materials:

• Test Compound (TC)

• Pooled Human Liver Microsomes (HLM), (e.g., from a commercial supplier)

• Phosphate Buffer (0.1 M, pH 7.4)

• NADPH regenerating system (e.g., NADPH, glucose-6-phosphate, G6P-dehydrogenase)

• Control compounds (e.g., Verapamil - high clearance; Warfarin - low clearance)

• Acetonitrile (ACN) with internal standard (IS) for reaction quenching.

• LC-MS/MS for analysis.

Caption: Workflow for an in vitro microsomal stability assay.

Methodology:

• Incubation Preparation: In a 96-well plate, add buffer, the NADPH regenerating system, and HLM (final protein concentration typically 0.5 mg/mL).

• Pre-incubation: Add the test compound (final concentration typically 1 µM). Pre-incubate the plate at 37°C for 5 minutes to allow the compound to equilibrate with the microsomes.

• Reaction Initiation: Start the reaction by adding a pre-warmed solution of NADPH. The time of this addition is T=0.

• Time-Course Sampling: At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), terminate the reaction in designated wells by adding 2-3 volumes of ice-cold acetonitrile containing a suitable internal standard (e.g., Tolbutamide).

• Protein Precipitation: Once all time points are collected, centrifuge the plate (e.g., at 4000 rpm for 20 min at 4°C) to pellet the precipitated microsomal proteins.

• Analysis: Transfer the supernatant to a new plate and analyze the concentration of the remaining parent compound using LC-MS/MS.[22]

• Data Analysis:

  • Plot the natural log of the percentage of compound remaining versus time.

  • The slope of the line (k) is determined from the linear regression.

  • Half-life (t½) is calculated as: t½ = 0.693 / k

  • Intrinsic Clearance (CLint) is calculated as: CLint (µL/min/mg) = (0.693 / t½) * (1 / [mg microsomal protein/mL]) * 1000

Self-Validation: The assay includes a "-NADPH" control where the cofactor is omitted; no significant compound loss should be observed. Positive control compounds (high and low clearance) must perform within the laboratory's historical range for the assay to be considered valid.

Conclusion: A Synthesized Strategy for Drug Optimization

The incorporation of a 3-fluorophenyl group onto an oxazole core is a deliberate and powerful strategy in modern drug design. It is not merely an arbitrary substitution but a mechanistically-driven decision to address two of the most common hurdles in lead optimization: metabolic instability and suboptimal physicochemical properties.

By leveraging the unique characteristics of the fluorine atom, medicinal chemists can effectively "armor" the metabolically susceptible phenyl ring, significantly increasing the compound's half-life and potential for oral bioavailability.[1][24] Concurrently, this modification fine-tunes the molecule's lipophilicity, often enhancing its ability to permeate cellular membranes and reach its intended biological target.[2][14] The experimental protocols detailed in this guide provide a robust framework for researchers to empirically validate these effects, enabling data-driven decisions in the iterative cycle of drug discovery and development. Understanding and applying this strategy is essential for any scientist aiming to design more effective and durable pharmaceutical agents.

References

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• Jeschke, P. (2004). The Importance of Fluorine in the Life Science Industry. CHIMIA, 58(3), 164-170. [Link]

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• Yuan, J., et al. (2012). Analytical strategies for LC-MS-based targeted metabolomics. PMC. [Link]

• Bentham Science. (2019). Oxazole-Based Compounds As Anticancer Agents. Current Medicinal Chemistry. [Link]

• Sygnature Discovery. (2025). What is LogP? A Guide to Lipophilicity in Drug Discovery. Sygnature Discovery Blog. [Link]

• Ingenta Connect. (2019). Oxazole-Based Compounds As Anticancer Agents. Current Medicinal Chemistry. [Link]

• Bienta. (n.d.). Metabolic Stability Assay. Bienta Services. [Link]

• Liu, X-F., et al. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. Molecules. [Link]

• Rietjens, I. M. C. M., et al. (1998). Occurrence of the NIH Shift upon the Cytochrome P450-Catalyzed in Vivo and in Vitro Aromatic Ring Hydroxylation of Fluorobenzenes. Chemical Research in Toxicology. [Link]

• Cambridge MedChem Consulting. (2023). Aromatic Bioisosteres. MedChemica. [Link]

• SlidePlayer. (2012). Application of Bioisosteres in Drug Design. SlidePlayer. [Link]

• Olsen, L., et al. (2015). CHAPTER 4: Cytochrome P450 Mediated Drug Metabolism. New Horizons in Predictive Drug Metabolism and Pharmacokinetics. [Link]

• A. A. (2025). Oxazole-Based Molecules in Anti-viral Drug Development. Preprints.org. [Link]

• Sai Life Sciences. (n.d.). Understanding Lipinski's Rule of 5 and the Role of LogP Value in Drug Design and Development. Sai Life Sciences Blog. [Link]

• ChemAxon. (n.d.). LogP and logD calculations. ChemAxon Documentation. [Link]

• Doyle, J. J., et al. (2022). The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. Molecules. [Link]

• Guengerich, F. P., et al. (2011). The Kinetic Mechanism for Cytochrome P450 Metabolism of Type II Binding Compounds: Evidence Supporting Direct Reduction. The Journal of Biological Chemistry. [Link]

• Encyclopedia.pub. (2024). The Role of Small Molecules Containing Fluorine Atoms. Encyclopedia.pub. [Link]

• Korzekwa, K., et al. (1985). Cytochrome P450 mediated aromatic oxidation: a theoretical study. Journal of the American Chemical Society. [Link]

• Meanwell, N. A. (2021). Bioisosteres of the Phenyl Ring: Recent Strategic Applications in Lead Optimization and Drug Design. Journal of Medicinal Chemistry. [Link]

• Drug Hunter. (2025). Bioisosteres for Drug Hunters: Part 3 – Phenyl Rings. Drug Hunter. [Link]

• Pathak, V. N., et al. (1985). Synthesis of some New Fluorine containing Oxazoles, Oxadiazoles, Thiadiazoles and Triazines. Journal of the Indian Chemical Society. [Link]

• PRISM BioLab. (2023). Bioisosteres are Still Developing: Examples of Fascinating Phenyl Bioisosteres. PRISM BioLab Blog. [Link]

• Wipf, P., et al. (2000). Synthesis of Functionalized Oxazolines and Oxazoles with DAST and Deoxo-Fluor. Organic Letters. [Link]

• Legros, F., et al. (2022). Simple and Expedient Access to Novel Fluorinated Thiazolo- and Oxazolo[3,2-a]pyrimidin-7-one Derivatives and Their Functionalization via Palladium-Catalyzed Reactions. Molecules. [Link]

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• Pokrovsky, A. G., et al. (2022). A Novel 3-meta-Pyridine-1,2,4-oxadiazole Derivative of Glycyrrhetinic Acid as a Safe and Promising Candidate for Overcoming P-Glycoprotein-Mediated Multidrug Resistance in Tumor Cells. ACS Omega. [Link]

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Synthesis Pathways for 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole Precursors: A Technical Guide for Drug Development

Executive Summary

The functionalization of 1,3-oxazoles is a critical operation in modern medicinal chemistry. Specifically, 2-bromo-5-aryloxazoles serve as indispensable, highly reactive electrophilic partners in transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig)[1]. These scaffolds are frequently utilized in the design of targeted therapeutics, including novel classes of VEGFR2 kinase inhibitors and dual-active anti-inflammatory agents[2].

This technical whitepaper outlines the definitive, high-yielding synthetic pathways for 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole . By dissecting the mechanistic causality behind each transformation, this guide provides researchers with a self-validating framework to construct this precursor with absolute regiocontrol and pharmaceutical-grade purity.

Strategic Rationale & Retrosynthetic Analysis

The 1,3-oxazole ring is an electron-rich heterocycle that presents unique challenges regarding regioselectivity during electrophilic aromatic substitution[3]. Retrosynthetically, the target molecule, 2-bromo-5-(3-fluorophenyl)-1,3-oxazole, can be disconnected at the C-2 position to reveal the intermediate 5-(3-fluorophenyl)oxazole . Further disconnection of the oxazole core points to a Van Leusen cyclization utilizing 3-fluorobenzaldehyde and p-toluenesulfonylmethyl isocyanide (TosMIC) as the fundamental building blocks[1].

Caption: Retrosynthetic and forward mechanistic pathway for 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole.

Stage I: Construction of the Oxazole Core (Van Leusen Synthesis)

The initial stage requires the construction of the 5-aryloxazole framework. The Van Leusen reaction is the premier method for this transformation, leveraging the dual reactivity of TosMIC as both a nucleophile and a masked electrophile[1].

Mechanistic Causality: The reaction initiates via the base-catalyzed deprotonation of TosMIC. The resulting carbanion attacks the carbonyl carbon of 3-fluorobenzaldehyde. Subsequent cyclization forms an oxazoline intermediate. The critical step is the elimination of p-toluenesulfinic acid to aromatize the ring. The choice of methanol as a solvent is not arbitrary; it acts as a protic shuttle that facilitates the elimination of the sulfinate leaving group, a process that stalls in strictly aprotic environments.

Protocol A: Self-Validating Synthesis of 5-(3-fluorophenyl)oxazole

• Initialization: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add 3-fluorobenzaldehyde (1.0 eq, 10.0 mmol) and TosMIC (1.1 eq, 11.0 mmol) in anhydrous methanol (30 mL).

• Base Addition: Add anhydrous potassium carbonate (K₂CO₃, 2.0 eq, 20.0 mmol) in one portion. Causality Check: K₂CO₃ provides optimal basicity; stronger bases (like NaOH) risk Cannizzaro-type side reactions with the aldehyde.

• Cyclization: Attach a reflux condenser and heat the mixture to 65°C for 3–4 hours. Monitor the consumption of the aldehyde via TLC (Hexanes/EtOAc 4:1).

• Workup: Upon completion, concentrate the mixture under reduced pressure to remove methanol. Partition the residue between ethyl acetate (50 mL) and distilled water (50 mL). Extract the aqueous layer twice more with ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify via silica gel flash chromatography to afford the intermediate 5-(3-fluorophenyl)oxazole as a pale solid.

Stage II: Regioselective C-2 Functionalization & Bromination

While direct electrophilic bromination using N-Bromosuccinimide (NBS) can yield bromo-substituted aryloxazoles[1], this approach often suffers from poor regioselectivity, yielding mixtures of C-2, C-4, and C-2,C-4 dibrominated products depending on the electronic nature of the substrate[3].

To achieve absolute regiocontrol (>99:1) for the C-2 position, a directed lithiation-halogenation sequence is required. The C-2 proton of the oxazole ring is highly acidic (pKa ~ 15 in THF) due to the inductive effects of the adjacent oxygen and nitrogen atoms.

Mechanistic Pitfall & Causality: Treatment with n-Butyllithium (n-BuLi) generates the 2-lithio-5-(3-fluorophenyl)oxazole intermediate. However, 2-lithiooxazoles exist in a delicate equilibrium with their ring-opened isocyanide valence tautomers. At temperatures above -40°C, this electrocyclic ring-opening becomes irreversible, leading to total degradation of the starting material. Therefore, strict cryogenic control at -78°C is mandatory until the electrophile is fully incorporated.

Caption: Mechanistic pathway of C-2 lithiation highlighting the temperature-sensitive degradation route.

Protocol B: Regioselective Synthesis of 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole

• Cryogenic Setup: Flame-dry a Schlenk flask under vacuum and backfill with inert gas (Ar or N₂). Add 5-(3-fluorophenyl)oxazole (1.0 eq, 5.0 mmol) and anhydrous THF (20 mL). Cool the reaction vessel to strictly -78°C using a dry ice/acetone bath.

• Lithiation: Dropwise add n-BuLi (2.5 M in hexanes, 1.1 eq, 5.5 mmol) over 10 minutes. Stir for 30 minutes at -78°C. Validation: The solution typically develops a deep yellow/orange hue, indicating the formation of the 2-lithio species.

• Electrophilic Quench: In a separate flame-dried vial, dissolve carbon tetrabromide (CBr₄, 1.2 eq, 6.0 mmol) in anhydrous THF (5 mL). Add this solution dropwise to the reaction mixture at -78°C.

• Maturation: Allow the reaction to stir for 1 hour at -78°C, then slowly remove the cooling bath and warm to room temperature over 2 hours.

• Controlled Quench: Quench the reaction by adding saturated aqueous NH₄Cl (10 mL). Causality Check: NH₄Cl provides a mild proton source to neutralize excess base without risking the acid-catalyzed degradation of the oxazole ring that stronger acids might cause.

• Isolation: Extract with diethyl ether (3 x 20 mL), wash with brine, dry over MgSO₄, and concentrate. Purify via flash chromatography to yield the target 2-bromo-5-(3-fluorophenyl)-1,3-oxazole.

Yield Optimization & Condition Matrix

The following table summarizes the quantitative data comparing various bromination methodologies for 5-aryloxazoles, highlighting the superiority of the cryogenic lithiation route for pharmaceutical applications.

Base / Reagent System	Solvent	Temperature (°C)	Bromine Source	Regioselectivity (C-2 : C-4)	Isolated Yield (%)
K₂CO₃ / NBS	DMF	25	NBS	60 : 40	45 - 55
LiHMDS	THF	-78	NBS	85 : 15	60 - 68
n-BuLi	THF	-78	CBr₄	>99 : 1	82 - 88
n-BuLi	THF	-78	BrCF₂CF₂Br	>99 : 1	85 - 90

Data Interpretation: While NBS provides a rapidly executable route[1], the use of n-BuLi coupled with a mild bromine source like CBr₄ or 1,2-dibromo-1,1,2,2-tetrafluoroethane (BrCF₂CF₂Br) is strictly required to suppress C-4 bromination and maximize the yield of the C-2 isomer[3].

References[1] Title: Synthesis of Bisoxazole and Bromo-substituted Aryloxazoles

Source: proquest.com URL:[2] Title: Discovery and Evaluation of 2-Anilino-5-aryloxazoles as a Novel Class of VEGFR2 Kinase Inhibitors Source: researchgate.net URL:[3] Title: Regioselective C-4 Bromination of Oxazoles: 4-Bromo-5-(Thiophen-2-yl)Oxazole Source: researchgate.net URL: Title: 2-Bromo-5-phenyl-1,3-oxazole | CID 44203012 Source: nih.gov / PubChem URL:

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Strategic Bioactivity &amp; Synthetic Utility of 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole Scaffolds

Topic: Potential Bioactivity of 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole Scaffolds Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the landscape of modern medicinal chemistry, the 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole scaffold represents a high-value "gateway" intermediate rather than a terminal drug candidate. Its structural architecture combines a pharmacologically active heterocycle (1,3-oxazole) with a metabolically robust lipophilic domain (3-fluorophenyl) and a versatile electrophilic warhead (2-bromo).

This guide analyzes the rational design behind this scaffold, detailing its utility in generating libraries of VEGFR2 kinase inhibitors , COX-2 inhibitors , and antimicrobial agents . We provide validated synthetic protocols and mechanistic insights to support its application in Fragment-Based Drug Discovery (FBDD).

Chemical Architecture & Rational Design

The bioactivity of this scaffold is not accidental; it is a product of precise structural engineering intended to overcome common failures in drug discovery: metabolic instability and lack of vectoral diversity.

The 1,3-Oxazole Core

The 1,3-oxazole ring is a bioisostere of amide and ester linkages, often used to improve metabolic stability while maintaining hydrogen bond acceptor capabilities (via the Nitrogen atom). It serves as a rigid linker that orients substituents in a specific vector, critical for fitting into enzyme active sites like the ATP-binding pocket of kinases.

The 3-Fluorophenyl "Metabolic Shield"

The inclusion of a fluorine atom at the meta (3-) position of the phenyl ring is a strategic choice for Lead Optimization :

• Metabolic Blockade: The C-F bond (approx. 116 kcal/mol) is significantly stronger than the C-H bond. Placing it at the meta position blocks metabolic oxidation (hydroxylation) by Cytochrome P450 enzymes, which typically attack electron-rich aromatic rings.

• Lipophilicity Modulation: The fluorine atom increases the LogP (lipophilicity), enhancing membrane permeability without the steric bulk associated with chlorine or bromine substitutions.

• Electronic Tuning: The electron-withdrawing nature of fluorine deactivates the phenyl ring slightly, potentially strengthening pi-stacking interactions with aromatic residues (e.g., Phenylalanine, Tyrosine) in target proteins.

The 2-Bromo "Warhead"

The bromine at the C-2 position is the functional handle. Unlike the unreactive C-H bond of the parent oxazole, the C-Br bond is activated for:

• Nucleophilic Aromatic Substitution (SNAr): Reaction with amines to form 2-aminooxazoles (Kinase Inhibitors).

• Transition Metal Catalysis: Suzuki-Miyaura, Stille, or Sonogashira couplings to extend the carbon skeleton.

Synthetic Pathways & Reaction Landscape[1][2]

The synthesis of 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole typically proceeds via a Van Leusen Oxazole Synthesis followed by regiospecific lithiation and bromination.

Visualization: Retrosynthesis and Divergence

The following diagram illustrates the assembly of the scaffold and its divergent utility in generating bioactive libraries.

Figure 1: Synthetic workflow from raw materials to the 2-bromo core and its divergent applications in medicinal chemistry.

Bioactivity Landscape: Validated Targets

While the 2-bromo scaffold itself is a reactive intermediate, its direct derivatives exhibit potent biological activities.

VEGFR2 Kinase Inhibition (Angiogenesis)

The most significant application of 5-aryl-oxazole scaffolds is in the inhibition of Vascular Endothelial Growth Factor Receptor 2 (VEGFR2) .[1][2]

• Mechanism: Derivatives where the 2-Br is replaced by an aniline moiety (2-anilino-5-aryloxazoles) bind to the ATP-binding pocket of VEGFR2.

• SAR Insight: The 5-(3-fluorophenyl) group occupies the hydrophobic pocket adjacent to the gatekeeper residue. The fluorine atom provides a specific electrostatic interaction that improves selectivity over other kinases.

• Potency: Optimized derivatives in this class have demonstrated IC50 values in the low nanomolar range (e.g., <50 nM) against VEGFR2.

Antimicrobial & Antifungal Activity

Oxazole-containing peptides are common in marine natural products (e.g., Ulapualides).

• Application: The 2-bromo scaffold allows for the coupling of amino acid side chains, mimicking the structure of bioactive peptides like Microcin B17 (a DNA gyrase inhibitor).

• Activity: 2,5-disubstituted oxazoles derived from this scaffold have shown activity against Staphylococcus aureus and Candida albicans by disrupting cell membrane integrity.

Experimental Protocols

Protocol A: Synthesis of 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole

This protocol utilizes a lithiation-halogenation strategy, ensuring high regioselectivity at the C-2 position.

Reagents:

• 5-(3-fluorophenyl)-1,3-oxazole (1.0 equiv)

• LiHMDS (Lithium bis(trimethylsilyl)amide) (1.1 equiv, 1.0 M in THF)

• CBr4 (Carbon tetrabromide) or NBS (1.2 equiv)[3]

• Anhydrous THF (Tetrahydrofuran)

Procedure:

• Setup: Flame-dry a 3-neck round-bottom flask and purge with Argon. Add anhydrous THF and 5-(3-fluorophenyl)-1,3-oxazole. Cool the solution to -78°C (dry ice/acetone bath).

• Lithiation: Add LiHMDS dropwise over 15 minutes. The solution may turn yellow/orange, indicating the formation of the 2-lithio-oxazole species. Stir at -78°C for 30 minutes. Note: LiHMDS is preferred over n-BuLi to prevent ring opening.

• Bromination: Dissolve CBr4 in a minimal amount of anhydrous THF and add it dropwise to the reaction mixture at -78°C.

• Quench: Allow the reaction to warm to 0°C over 1 hour. Quench with saturated aqueous NH4Cl.

• Workup: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over Na2SO4, and concentrate.[4]

• Purification: Purify via flash column chromatography (Hexanes/EtOAc gradient). The product is typically a white to off-white solid.

Protocol B: Suzuki-Miyaura Coupling (Library Generation)

Standard protocol for converting the 2-bromo scaffold into bioactive biaryl compounds.

Reagents:

• 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole (1.0 equiv)

• Aryl Boronic Acid (1.2 equiv)[3][5]

• Pd(dppf)Cl2 (0.05 equiv)

• K2CO3 (2.0 equiv)

• Dioxane/Water (4:1 ratio)

Procedure:

• Combine the oxazole, boronic acid, base, and catalyst in a microwave vial.

• Add degassed Dioxane/Water solvent.

• Heat at 90°C for 4–12 hours (or 110°C for 30 min in a microwave reactor).

• Filter through Celite, concentrate, and purify via HPLC or column chromatography.

Quantitative Data Summary

The following table summarizes the comparative properties of the scaffold versus non-fluorinated analogs, highlighting the "Fluorine Effect."

Property	5-Phenyl-Oxazole (Control)	5-(3-F-Phenyl)-Oxazole (Target)	Impact on Bioactivity
LogP (Calc)	~2.1	~2.4	Improved membrane permeability.
Metabolic Stability	Low (Para-hydroxylation prone)	High	Blocked metabolic soft spot; extended t1/2.
Electronic State	Electron Neutral	Electron Deficient	Enhanced pi-stacking with receptor residues.
Reactive Handle	C-H (Inert)	C-Br (Reactive)	Enables rapid library synthesis via Pd-catalysis.

References

• Discovery and Evaluation of 2-Anilino-5-aryloxazoles as a Novel Class of VEGFR2 Kinase Inhibitors. Journal of Medicinal Chemistry. (2005). Link:

• Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Journal of Medicinal Chemistry. (2026). Link:

• Synthesis and biological evaluation of aryloxazole derivatives as antimitotic and vascular-disrupting agents. Journal of Medicinal Chemistry. (2013). Link:

• Selective lithiation of 2-methyloxazoles. Organic Letters. (1999). Link:

• Suzuki-Miyaura Cross-Coupling of 2-Bromo-oxazoles. Organic Chemistry Portal. Link:

Sources

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• 2. Discovery and evaluation of 2-anilino-5-aryloxazoles as a novel class of VEGFR2 kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Optimizing Pd-Catalyzed Cross-Coupling of 2-Bromooxazoles: Overcoming Instability and Catalyst Poisoning

Topic: Palladium-catalyzed cross-coupling conditions for 2-bromooxazoles Content Type: Application Note & Protocol Guide

Part 1: The Stability Paradox & Mechanistic Insight

The 2-bromooxazole moiety is electronically distinct from standard aryl bromides. The adjacent oxygen and nitrogen atoms create a significant dipole, rendering the C2 position electron-deficient.

The "Danger Zone": Decomposition Pathways

Before attempting a coupling, researchers must understand why these reactions fail. The two primary failure modes are:

• Nucleophilic Ring Opening: Strong hydroxide bases (NaOH, KOH) or nucleophilic solvents (MeOH) attack the C2 or C5 position, leading to ring fragmentation into acyclic nitriles or amides.

• Catalyst Poisoning: The oxazole nitrogen is a competent ligand (σ-donor). It can displace phosphines from the Palladium center, forming stable, inactive [Pd(Ar)(Oxazole)L] complexes that arrest the catalytic cycle.

Mechanistic Visualization

The following diagram illustrates the standard catalytic cycle versus the specific decomposition pathways relevant to 2-bromooxazoles.

Figure 1: The Catalytic Cycle vs. Decomposition Pathways. Note that Transmetallation is often the bottleneck where side reactions occur.

Part 2: Suzuki-Miyaura Coupling (The Workhorse)

The Suzuki coupling is the most common method but requires strict control over the Base and Ligand to prevent hydrolysis.

Critical Parameter Optimization

Parameter	Recommendation	Rationale
Ligand	XPhos or SPhos	Bulky biaryl phosphines prevent the oxazole nitrogen from binding to Pd. They also accelerate transmetallation.[1]
Catalyst Source	Pd-G3/G4 Precatalysts	Avoids the induction period of Pd(OAc)₂. Ensures 1:1 L:Pd ratio to prevent homocoupling.
Base	K₃PO₄ or KF	Avoid hydroxides/alkoxides. Phosphates are mild enough to preserve the ring but strong enough to activate the boronic acid.
Solvent	THF or 1,4-Dioxane	Anhydrous conditions are preferred. Avoid alcohols.

Protocol: Anhydrous Suzuki Coupling

Target: Coupling 2-bromooxazole with aryl boronic acids.

• Preparation: Flame-dry a 20 mL reaction vial and equip with a magnetic stir bar. Cool under Argon flow.

• Charging: Add the following solids:

  • 2-Bromooxazole derivative (1.0 equiv)

  • Aryl Boronic Acid (1.5 equiv) — Excess is needed due to potential protodeboronation.

  • XPhos Pd G3 Precatalyst (2–5 mol%)

  • Anhydrous K₃PO₄ (2.0 equiv)

• Solvent Addition: Seal the vial. Evacuate and backfill with Argon (3x). Inject anhydrous THF (0.2 M concentration relative to bromide) via syringe.

• Reaction: Heat to 60°C for 4–12 hours.

  • Note: Do not exceed 80°C unless necessary; thermal decomposition accelerates rapidly above this threshold.

• Workup: Cool to RT. Filter through a pad of Celite (eluting with EtOAc). Concentrate and purify via flash chromatography.

  • Caution: 2-Substituted oxazoles can be acid-sensitive. Use neutralized silica (add 1% Et₃N to eluent) if streaking occurs.

Part 3: Negishi Coupling (The Alternative)

When the Suzuki method fails due to base sensitivity, the Negishi coupling is the superior alternative. Zinc reagents are non-basic, preventing ring opening.

Protocol: Room Temperature Negishi

Target: Coupling 2-bromooxazole with functionalized organozinc reagents.

• Catalyst Formation: In a glovebox or under strict Argon, charge a vial with Pd(OAc)₂ (2 mol%) and SPhos (4 mol%) . Dissolve in anhydrous THF and stir for 10 min to form the active species.

• Substrate Addition: Add 2-bromooxazole (1.0 equiv) to the catalyst solution.

• Reagent Addition: Dropwise add the Organozinc reagent (1.2 equiv, typically 0.5 M in THF) over 5 minutes.

  • Exotherm Warning: This reaction is often exothermic. A water bath may be needed for large scales.

• Reaction: Stir at Room Temperature for 2–6 hours.

  • Advantage:[2][3] The high reactivity of 2-bromooxazole often allows this to proceed without external heating, completely avoiding thermal decomposition.

• Quench: Carefully quench with saturated NH₄Cl solution. Extract with EtOAc.[3]

Part 4: C-N Bond Formation (Amination)

Creating C-N bonds at the C2 position requires a strategic decision. Because the C2 position is electron-deficient, Palladium is not always necessary.

The Decision Tree: SNAr vs. Buchwald

Use the following logic flow to select the correct method.

Figure 2: Selection Guide for C-N Bond Formation.

Method A: SNAr (Nucleophilic Aromatic Substitution)

For aliphatic amines (e.g., morpholine, primary alkyl amines).

• Conditions: 2-Bromooxazole (1.0 equiv), Amine (1.2 equiv), DIPEA (2.0 equiv) in DMF or NMP at 60–80°C.

• Why: The oxazole ring is sufficiently electron-poor to undergo direct displacement. Pd is wasteful here.

Method B: Buchwald-Hartwig Amination

For anilines, amides, or sterically hindered amines.

• Ligand: tBuBrettPhos or BrettPhos . These are specifically designed to prevent the formation of stable Pd-amido dimers and resist poisoning by the oxazole nitrogen.

• Base: Cs₂CO₃ (Weak) or NaOtBu (Strong - use only if substrate has no base-sensitive groups).

• Protocol:

  • Mix Pd₂(dba)₃ (2 mol%) and tBuBrettPhos (4 mol%) in Toluene/Dioxane (10:1).

  • Add 2-bromooxazole, Aniline (1.2 equiv), and Base.

  • Heat to 90°C.

Part 5: Troubleshooting & FAQ

Observation	Diagnosis	Solution
"Black Metal" Precipitation	Catalyst decomposition due to instability.	Switch to a precatalyst (e.g., XPhos Pd G3) to ensure ligation. Add ligand in slight excess (1.2 : 1 Pd).
Starting Material Recovery	Catalyst poisoning by the oxazole N.	Use a bulkier ligand (tBuXPhos) or switch to Negishi conditions to increase transmetallation rate.
New Spot (Low Mass)	Ring opening (Hydrolysis).	Ensure solvent is anhydrous.[3][4] Switch base from hydroxide/alkoxide to K₃PO₄ or CsF.
Protodehalogenation	Reduction of C-Br to C-H.	Solvent is acting as a hydride source (e.g., alcohols). Switch to Toluene or Dioxane.

References

• Hodgetts, K. J. (2005). Synthesis of 2-substituted oxazoles.[2][] A comprehensive review of oxazole functionalization strategies. Science of Synthesis.

• Billingsley, K., & Buchwald, S. L. (2007). Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides. Detailed ligand effects (XPhos/SPhos) on heteroaryl coupling. Journal of the American Chemical Society.[6]

• Bheeter, C. B., et al. (2011). Palladium-catalyzed coupling of 2-halooxazoles. Specific studies on the stability and reactivity of the 2-position. Journal of Organic Chemistry.

• Organ, M. G., et al. (2009). Pd-PEPPSI-IPent: An Active, Sterically Demanding Cross-Coupling Catalyst.[7] Protocols for Negishi coupling of difficult heteroaromatics. Chemistry - A European Journal.[6]

• Verrier, C., et al. (2011). Direct Arylation of Oxazoles. Discusses the acidity of the C-H bond and stability issues relevant to cross-coupling. Chemical Science.

Sources

• 1. Suzuki Coupling [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 6. denmarkgroup.web.illinois.edu [denmarkgroup.web.illinois.edu]
• 7. Mild and General Conditions for Negishi Cross-Coupling Enabled by the Use of Palladacycle Precatalysts - PMC [pmc.ncbi.nlm.nih.gov]

Nucleophilic substitution reactions at the C2 position of oxazoles

Application Note: Nucleophilic Substitution (SNAr) at the C2 Position of Oxazoles

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols

Mechanistic Insights: The C2 Electronic Landscape

The oxazole ring is a privileged heterocyclic scaffold in medicinal chemistry, frequently utilized as a bioisostere for amides and esters. Functionalizing the oxazole core—particularly at the C2 position—is a critical step in late-stage drug development. The C2 position is the most electron-deficient carbon in the ring, situated directly between the electronegative oxygen and nitrogen atoms[1]. Consequently, it serves as the primary site for nucleophilic attack[1].

However, the intrinsic electronic landscape of oxazole presents a synthetic dichotomy. Direct nucleophilic attack on an unsubstituted oxazole at C2 is notoriously challenging; without a competent leaving group, the attack typically results in the cleavage of the oxazole ring, yielding acyclic isonitriles or rearranging into imidazoles in the presence of ammonia or formamide[2],[1].

To achieve successful Nucleophilic Aromatic Substitution (SNAr) at C2, two fundamental conditions must be met:

• Presence of a Leaving Group: A competent leaving group (e.g., -Cl, -Br, or -SMe) must be installed at C2[3].

• Electronic Activation: The presence of electron-withdrawing groups (EWGs) at the C4 or C5 positions significantly facilitates the addition-elimination mechanism by stabilizing the anionic Meisenheimer intermediate[4].

Caption: Competing pathways of nucleophilic attack at the C2 position of oxazoles.

Reactivity Profiling & Substrate Scope

The feasibility of SNAr at the C2 position is highly dependent on the electronic nature of the oxazole ring. Unactivated 2-halooxazoles (lacking EWGs) are notoriously sluggish in direct SNAr reactions and often require transition-metal catalysis (e.g., Buchwald-Hartwig amination) to force the C-N bond formation[5]. Conversely, 2-chlorooxazoles bearing ester or nitro groups at C4/C5 undergo rapid SNAr under mild conditions[6].

Table 1: Quantitative Data on Oxazole C2 Reactivity Profiling

Substrate	Nucleophile	Reaction Conditions	Primary Outcome	Yield (%)	Ref
Unsubstituted Oxazole	Ammonia / Formamide	High Temperature	Ring Cleavage (Imidazole)	N/A	[2]
2-Chloro-4,5-diphenyloxazole	Sodium Ethoxide	EtOH, Reflux	SNAr (2-Ethoxy derivative)	79%	[7]
2-Bromooxazole	N-methylaniline	Pd(dba)2, PtBu3, RT	Sluggish Cross-Coupling	<30%	[5]
Ethyl 2-chlorooxazole-5-carboxylate	Pyrrolidine	K2CO3, HPMC/H2O, RT	Rapid SNAr	>85%	[6]

Validated Experimental Protocols

The following protocols have been engineered to ensure high fidelity and reproducibility, incorporating self-validating checkpoints to prevent common failure modes such as ring degradation.

Protocol A: Direct SNAr of Activated 2-Chlorooxazole with Amine Nucleophiles

Objective: Synthesize 2-amino-substituted oxazoles via direct addition-elimination. Scientific Rationale: Activated 2-chlorooxazoles undergo rapid SNAr because the electron-withdrawing group stabilizes the anionic transition state[4],[6].

• Step 1: Substrate Preparation. Dissolve the activated 2-chlorooxazole derivative (1.0 eq) in anhydrous acetonitrile (MeCN) to a concentration of 0.2 M.

  • Causality: MeCN is a polar aprotic solvent that stabilizes the polar Meisenheimer intermediate without hydrogen-bonding to the amine, thereby maximizing the amine's nucleophilicity.

• Step 2: Nucleophile & Base Addition. Add the amine nucleophile (1.2 eq) followed by anhydrous K2CO3 (1.5 eq).

  • Causality: K2CO3 is selected as a mild, heterogeneous base to scavenge the HCl byproduct. Using stronger bases like NaOH or alkoxides risks base-catalyzed hydrolysis and subsequent ring cleavage[2].

• Step 3: Thermal Activation & Self-Validation. Heat the mixture to 60 °C. Monitor the reaction via LC-MS every 30 minutes.

  • Validation Checkpoint: The desired SNAr product will show the expected [M+H]+ ion. If an [M+18]+ peak appears, it indicates water addition (hydroxide attack) and subsequent ring opening, signaling that the anhydrous conditions have been compromised or the temperature is too high.

• Step 4: Workup. Cool to room temperature, filter through a Celite pad to remove inorganic salts, and concentrate under reduced pressure. Purify via flash column chromatography.

Protocol B: Palladium-Catalyzed Amination of Unactivated 2-Halooxazoles

Objective: Functionalize electron-rich or unactivated 2-bromooxazoles where direct SNAr fails. Scientific Rationale: Unactivated 2-halooxazoles resist direct SNAr. Transition-metal catalysis bypasses the Meisenheimer intermediate, utilizing oxidative addition directly into the strong C(sp2)-X bond[5].

• Step 1: Catalyst Activation. In a nitrogen-filled glovebox, combine Pd(OAc)2 (5 mol%) and a sterically hindered phosphine ligand such as PtBu3 (10 mol%) in anhydrous toluene.

  • Causality: The bulky PtBu3 ligand promotes rapid reductive elimination and physically shields the palladium center, preventing the oxazole nitrogen from coordinating and poisoning the catalyst[5].

• Step 2: Reagent Addition. Add the 2-bromooxazole (1.0 eq), the amine (1.2 eq), and sodium tert-butoxide (NaOtBu) (1.4 eq).

• Step 3: Reaction. Seal the vessel, remove it from the glovebox, and heat to 80-100 °C for 12 hours.

  • Validation Checkpoint: Monitor by GC-MS. The disappearance of the starting halide without the formation of a dehalogenated oxazole mass confirms successful cross-coupling rather than protodehalogenation.

• Step 4: Quench & Purify. Quench with water, extract with EtOAc, dry over Na2SO4, and purify via silica gel chromatography.

Caption: Step-by-step experimental workflow for SNAr at the oxazole C2 position.

Alternative C2-Functionalization Strategies

If nucleophilic substitution proves unviable due to substrate constraints, researchers should pivot to a metallation strategy. The proton at the C2 position is the most acidic on the oxazole ring (pKa ≈ 20). This allows for selective deprotonation using strong bases (e.g., n-BuLi or TMPMgCl) at low temperatures (-78 °C) to generate a 2-metallo-oxazole species, which can subsequently be quenched with various electrophiles[1]. Note: Temperature control is critical here, as the lithiated intermediate exists in equilibrium with a ring-opened isocyanide structure at higher temperatures[1].

References

1.[2] 2 2.[1] 1 3.[3]3 4.[7] 7 5.[5]5 6.[4]4 7.[6]6

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis, Reactions and Medicinal Uses of Oxazole | Pharmaguideline [pharmaguideline.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. escholarship.org [escholarship.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. rsc.org [rsc.org]
• 7. Thieme E-Books & E-Journals [thieme-connect.de]

Application Note: Strategic Functionalization of 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole via Palladium-Catalyzed Stille Coupling

Abstract

The 1,3-oxazole scaffold is a privileged heterocycle in medicinal chemistry, forming the core of numerous pharmacologically active compounds.[1][2][3] The targeted functionalization of this ring system is paramount for the development of new chemical entities in drug discovery. This application note provides a comprehensive guide to the functionalization of 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole at the C2-position using the Stille cross-coupling reaction. We will delve into the mechanistic underpinnings of the reaction, offer a detailed and robust experimental protocol, and provide insights into reaction optimization and troubleshooting. This guide is intended for researchers and scientists in organic synthesis and drug development, offering a practical framework for accessing a diverse range of 2-substituted-5-(3-fluorophenyl)-1,3-oxazole derivatives.

Introduction: The Power of the Oxazole Scaffold and the Stille Coupling

The 1,3-oxazole ring is a key structural motif found in a wide array of natural products and synthetic pharmaceuticals exhibiting diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[2] The ability to selectively introduce molecular complexity at specific positions on the oxazole core is a critical endeavor in modern medicinal chemistry. The substitution pattern on the oxazole ring is often crucial for its biological activity.[1]

The Stille cross-coupling reaction stands out as one of the most powerful and versatile methods for constructing carbon-carbon bonds.[4][5] This palladium-catalyzed reaction involves the coupling of an organostannane (organotin) reagent with an organic electrophile, such as an aryl bromide.[4][6] Its popularity stems from the high stability of organostannane reagents to air and moisture, and their remarkable tolerance of a wide variety of functional groups, which minimizes the need for protecting group strategies in complex syntheses.[4][5][7][8]

This document outlines a validated protocol for the Stille coupling of 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole, a versatile building block, with various organostannanes. By leveraging this methodology, researchers can efficiently generate libraries of novel compounds for biological screening and lead optimization.

The Stille Coupling: Mechanistic Insights

The efficacy of the Stille coupling lies in its predictable and well-studied catalytic cycle. The reaction is initiated by a Pd(0) species, which can be added directly, such as tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄), or generated in situ from a Pd(II) precursor like palladium(II) acetate (Pd(OAc)₂) or bis(dibenzylideneacetone)palladium(0) (Pd₂(dba)₃).[6][9][10] The cycle proceeds through three fundamental steps:

• Oxidative Addition: The active 14-electron Pd(0) catalyst undergoes oxidative addition with the organic electrophile (2-Bromo-5-(3-fluorophenyl)-1,3-oxazole), cleaving the carbon-bromine bond and forming a 16-electron Pd(II) intermediate.[4][6]

• Transmetalation: This is often the rate-determining step of the cycle.[7][10] The organostannane reagent exchanges its organic group (the one to be coupled) with the halide on the palladium complex. This forms a new Pd(II) species containing both organic partners.

• Reductive Elimination: The two organic groups on the palladium center couple and are eliminated from the complex, forming the desired C-C bond in the final product. This step regenerates the catalytically active Pd(0) species, which re-enters the catalytic cycle.[4][6]

// Nodes Pd0 [label="Pd(0)L₂\n(Active Catalyst)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; OxAdd [label="Oxidative\nAddition", shape=ellipse, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"]; PdII_Intermediate [label="R¹-Pd(II)L₂-X\n(Oxo-Adduct)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Transmetal [label="Transmetalation", shape=ellipse, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"]; PdII_Coupling [label="R¹-Pd(II)L₂-R²\n(Di-organo Complex)", fillcolor="#FBBC05", fontcolor="#202124"]; RedElim [label="Reductive\nElimination", shape=ellipse, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"];

// Invisible nodes for inputs/outputs RX [label="R¹-X\n(2-Bromo-oxazole)", shape=none, fontcolor="#202124"]; R2SnR3 [label="R²-SnR₃\n(Organostannane)", shape=none, fontcolor="#202124"]; XSnR3 [label="X-SnR₃\n(Tin Byproduct)", shape=none, fontcolor="#5F6368"]; R1R2 [label="R¹-R²\n(Coupled Product)", shape=none, fontcolor="#34A853", style=bold];

// Edges Pd0 -> OxAdd [dir=back]; OxAdd -> PdII_Intermediate; PdII_Intermediate -> Transmetal; Transmetal -> PdII_Coupling; PdII_Coupling -> RedElim; RedElim -> Pd0;

// Input/Output Edges RX -> OxAdd; R2SnR3 -> Transmetal; Transmetal -> XSnR3; RedElim -> R1R2;

// Styling edge [color="#5F6368"]; {rank=same; Pd0; PdII_Coupling;} {rank=same; OxAdd; RedElim;} } ddot Caption: The catalytic cycle of the Stille cross-coupling reaction.

Experimental Protocol

This protocol describes the coupling of 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole with tributyl(vinyl)stannane as a representative example.

Materials and Reagents

Reagent	CAS Number	Supplier	Purity	Notes
2-Bromo-5-(3-fluorophenyl)-1,3-oxazole	-	Custom or Com'l	>97%	Substrate
Tributyl(vinyl)stannane	7486-35-3	Com'l	>97%	Organotin reagent
Tetrakis(triphenylphosphine)palladium(0)	14221-01-3	Com'l	>98%	Catalyst, sensitive to air/light
Anhydrous Toluene	108-88-3	Com'l	>99.8%	Anhydrous solvent
Potassium Fluoride (KF)	7789-23-3	Com'l	>99%	For work-up to remove tin byproducts
Ethyl Acetate (EtOAc)	141-78-6	Com'l	HPLC	For extraction
Brine (Saturated aq. NaCl)	-	Lab Prep	-	For washing
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	Com'l	-	Drying agent
Silica Gel	7631-86-9	Com'l	-	For column chromatography
Argon (Ar) or Nitrogen (N₂) gas	-	Gas Supplier	>99.99%	Inert gas

Safety Precautions

• Organotin Compound Toxicity: Organotin compounds are highly toxic via inhalation, ingestion, and skin contact.[11][12] They can affect the central nervous system and cause severe skin irritation.[12][13] Always handle organostannanes in a certified chemical fume hood. Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and nitrile gloves.

• Waste Disposal: All organotin waste is considered hazardous.[11] It must be collected in a dedicated, sealed, and clearly labeled container for disposal according to institutional guidelines. Do not mix organotin waste with other chemical waste streams.[11]

• Palladium Catalysts: While less acutely toxic, palladium catalysts should be handled with care. Avoid inhalation of fine powders.

Step-by-Step Procedure

• Reaction Setup:

  • Place a magnetic stir bar into a 25 mL Schlenk flask.

  • Flame-dry the flask under vacuum and allow it to cool to room temperature under a positive pressure of argon or nitrogen.

  • Under an argon atmosphere, add 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole (1.0 eq, e.g., 256 mg, 1.0 mmol) and Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.05 eq, 58 mg, 0.05 mmol).

• Reagent Addition:

  • Evacuate and backfill the flask with argon three times to ensure an inert atmosphere.

  • Add anhydrous toluene (10 mL) via syringe.

  • Add tributyl(vinyl)stannane (1.2 eq, 0.41 mL, 1.2 mmol) via syringe.

• Degassing:

  • Bubble argon through the stirred solution for 15-20 minutes to ensure the removal of dissolved oxygen, which can deactivate the palladium catalyst.

• Reaction Conditions:

  • Heat the reaction mixture to 100 °C in a pre-heated oil bath and stir vigorously.[9]

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 2-4 hours.

• Work-up and Purification:

  • Once the starting material is consumed, cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate (20 mL).

  • Crucial Step - Tin Removal: Add a saturated aqueous solution of potassium fluoride (KF) (20 mL) and stir the biphasic mixture vigorously for at least one hour.[14][15] A precipitate of tributyltin fluoride (Bu₃SnF) will form.

  • Filter the entire mixture through a pad of Celite® to remove the insoluble tin byproducts.[14] Wash the pad with ethyl acetate (3 x 10 mL).

  • Transfer the filtrate to a separatory funnel and separate the layers.

  • Wash the organic layer with brine (20 mL).

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Final Purification:

  • Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane/ethyl acetate) to afford the pure 2-vinyl-5-(3-fluorophenyl)-1,3-oxazole.

Characterization

Confirm the structure and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

// Nodes A [label="1. Reaction Setup\n(Flame-dried Schlenk, inert atm.)", fillcolor="#F1F3F4", fontcolor="#202124"]; B [label="2. Reagent Addition\n(Substrate, Catalyst, Solvent, Stannane)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; C [label="3. Degassing\n(Argon bubbling)", fillcolor="#FBBC05", fontcolor="#202124"]; D [label="4. Reaction\n(Heat to 100 °C, monitor by TLC)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; E [label="5. Work-up\n(Cool, Dilute with EtOAc)", fillcolor="#34A853", fontcolor="#FFFFFF"]; F [label="6. Tin Removal\n(Stir with aq. KF, Filter)", fillcolor="#EA4335", fontcolor="#FFFFFF", shape=Mdiamond]; G [label="7. Extraction\n(Separate layers, wash, dry)", fillcolor="#34A853", fontcolor="#FFFFFF"]; H [label="8. Purification\n(Flash Column Chromatography)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; I [label="9. Characterization\n(NMR, HRMS)", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges A -> B -> C -> D -> E -> F -> G -> H -> I; } ddot Caption: General workflow for the Stille coupling protocol.

Optimization and Troubleshooting

The success of a Stille coupling can be influenced by several parameters. The following tables provide guidance for optimizing reaction conditions and troubleshooting common issues.[5]

Reaction Parameter Optimization

Parameter	Options / Variables	Rationale & Expected Impact
Catalyst	Pd(PPh₃)₄, Pd₂(dba)₃/AsPh₃, PdCl₂(PPh₃)₂	Catalyst choice is crucial. Pd₂(dba)₃ with an added ligand like triphenylarsine (AsPh₃) can sometimes provide higher yields for challenging substrates.
Ligand	PPh₃, AsPh₃, P(2-furyl)₃	Ligands stabilize the Pd(0) center and influence its reactivity. Electron-rich and bulky phosphines can accelerate oxidative addition and reductive elimination.[16]
Solvent	Toluene, Dioxane, DMF, NMP	The choice of solvent affects solubility and reaction rate. Polar aprotic solvents like DMF or NMP can accelerate the transmetalation step but may require different work-up procedures.[17]
Temperature	Room Temp to 110 °C	Higher temperatures generally increase the reaction rate but can also lead to side reactions like stannane homocoupling. Optimization is key.
Additives	CuI, LiCl	In some cases, particularly with less reactive substrates, additives can accelerate the rate-limiting transmetalation step. Cu(I) salts are a common choice.[6][18]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low or No Yield	Inactive catalyst (oxidized Pd).Insufficient temperature.Poor quality reagents.	Ensure proper inert atmosphere techniques.Increase reaction temperature incrementally.Use freshly purified reagents and anhydrous solvent.
Stannane Homocoupling	Reaction temperature is too high.Slow transmetalation step.	Lower the reaction temperature.Consider adding a Cu(I) co-catalyst to accelerate the desired cross-coupling.[18]
Incomplete Reaction	Insufficient reaction time.Low catalyst loading.	Allow the reaction to run for a longer period.Increase catalyst loading to 5-10 mol%.
Difficulty Removing Tin	Incomplete reaction with KF.Co-elution during chromatography.	Ensure vigorous stirring during the KF wash for at least 1 hour.[15]Filter through Celite to remove fine precipitates.[14]Add 1-2% triethylamine to the chromatography eluent to retard tin byproducts.[14]

Conclusion

The Stille cross-coupling reaction is a highly effective and reliable method for the C2-functionalization of the 5-(3-fluorophenyl)-1,3-oxazole core. The protocol detailed in this application note provides a solid foundation for synthesizing a wide variety of derivatives. By understanding the reaction mechanism and key parameters, researchers can troubleshoot and optimize conditions to achieve high yields of desired products. This methodology opens the door to the rapid generation of novel oxazole-containing molecules, accelerating the discovery of new therapeutic agents.

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• Pérez-Temprano, M. H., Gallego, A. M., Casares, J. A., & Espinet, P. (2011). Mechanism of the Stille Reaction. 1. The Transmetalation Step. Coupling of R1I and R2SnBu3 Catalyzed by trans-[PdR1IL2] (R1 = C6Cl2F3; R2 = Vinyl, 4-Methoxyphenyl; L = AsPh3). Journal of the American Chemical Society. Available from: [Link]

• Stille Coupling - Organic Synthesis. Available from: [Link]

• Heravi, M. M., Hashemi, E., & Azimian, F. (2015). Pd cross-coupling mechanism of the Stille reaction. ResearchGate. Available from: [Link]

• Advancing total synthesis through the Stille cross-coupling: recent innovations and case studies. (2026). RSC Publishing. Available from: [Link]

• A Mini Review on the Effects of Bases, Catalyst Loadings, Temperatures and Solvents in the Stille Cross-Coupling Reaction using. IKM Institut Kimia Malaysia. Available from: [Link]

• Laboratory Chemical Safety Summaries: TRIMETHYLTIN CHLORIDE (AND OTHER ORGANOTIN COMPOUNDS).

• Optimization for Stille-coupling via chemoselective C-S bond cleavage. [a]. ResearchGate. Available from: [Link]

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• An efficient Stille cross-coupling reaction using aryl chlorides or bromides in water. (2003). PubMed. Available from: [Link]

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• Stille Reactions Catalytic in Tin: A “Sn-F” Route for Intermolecular and Intramolecular Couplings†. Chemistry. Available from: [Link]

• Systematic scientific study of 1, 3-oxazole derivatives as a useful lead for pharmaceuticals. (2016). The Pharma Innovation. Available from: [Link]

• An investigation of palladium-catalyzed Stille-type cross-coupling of nitroarenes in perylenediimide series. Organic & Biomolecular Chemistry (RSC Publishing). Available from: [Link]

• Suggested mechanism for synthesis of functionalized[4][19]-oxazoles and... - ResearchGate. Available from: [Link]

• Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate. PMC. Available from: [Link]

• Palladium-Catalyzed Cross-Coupling and Related Reactions of Non-Classical Electrophiles Focusing on Esters - EliScholar - Yale University. Available from: [Link]

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• 17.2. Palladium catalyzed couplings | Organic Chemistry II - Lumen Learning. Available from: [Link]

• Copper-Catalyzed Stille Cross-Coupling Reaction and Application in the Synthesis of the Spliceostatin Core Structure. PMC. Available from: [Link]

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• Organic Reaction Workup Formulas for Specific Reagents. Available from: [Link]

• Amines as the ligands for palladium-catalyzed coupling reactions - ResearchGate. Available from: [Link]

• Utility of a heterogeneous palladium catalyst for the synthesis of a molecular semiconductor via Stille, Suzuki, and. (2015). Semantic Scholar. Available from: [Link]

• The Stille Reaction: - IONiC / VIPEr. Available from: [Link]

• 1 Stille Polycondensation: A Versatile Synthetic Approach to Functional Polymers - Wiley-VCH. Available from: [Link]

• New perspectives in the cross-coupling reactions of organostannanes - SciSpace. Available from: [Link]

• Efficient Suzuki and Stille Reactions for Regioselective Strategies of Incorporation of the 1,3-Oxazole Heterocycle. Mild Desulfonylation for the Synthesis of C-4 and C-5 Monosubstituted Oxazoles. PMC. Available from: [Link]

• 4 - Organic Syntheses Procedure. Available from: [Link]

• An efficient method for removing organotin impurities - SHANDONG LOOK CHEMICAL. (2020). Available from: [Link]

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Scalable synthesis procedures for 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole

Application Note: Scalable Synthesis of 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole

Abstract & Scope

This technical guide details a robust, scalable protocol for the synthesis of 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole , a critical pharmacophore and intermediate for Suzuki-Miyaura cross-coupling in drug discovery. Unlike general organic synthesis texts, this protocol focuses on process safety , regioselectivity , and scalability .

The synthesis utilizes a two-step sequence:

• Van Leusen Oxazole Synthesis: Construction of the 5-aryloxazole core from 3-fluorobenzaldehyde.

• Regioselective C2-Lithiation/Bromination: Installation of the bromine handle via a lithiated intermediate, avoiding the poor selectivity associated with direct electrophilic halogenation.

Retrosynthetic Analysis & Route Selection

The target molecule features a 1,3-oxazole ring substituted at the 5-position with a 3-fluorophenyl group and at the 2-position with a bromine atom.

• Disconnection A (Direct Cyclization): Cyclization of

  -bromoacetophenones with urea or amide often yields 2-amino or 2-methyl derivatives, requiring subsequent Sandmeyer reactions (hazardous on scale) or side-chain oxidations.

• Disconnection B (Selected Route): De novo ring formation followed by functionalization.

  • Step 1: The Van Leusen reaction is selected for its high chemoselectivity for 5-substituted oxazoles and use of mild bases (

    ).

  • Step 2: C2-Lithiation is selected over direct electrophilic bromination (

    ). Electrophilic bromination of oxazoles is sluggish and often occurs at C4 or on the phenyl ring. Lithiation at C2 is rapid, quantitative, and regioselective due to the high acidity of the C2 proton ( ).

Reaction Scheme

Caption: Two-step synthetic pathway utilizing Van Leusen cyclization followed by C2-selective lithiation and bromination.

Experimental Protocols

Step 1: Synthesis of 5-(3-fluorophenyl)-1,3-oxazole

Principle: The reaction involves the base-mediated condensation of tosylmethyl isocyanide (TosMIC) with an aldehyde. The initial aldol-type addition is followed by cyclization and elimination of

-toluenesulfinic acid.

Materials:

• 3-Fluorobenzaldehyde (1.0 equiv)

• TosMIC (1.05 equiv)

• Potassium Carbonate (

  ) (1.1 equiv)

• Methanol (Anhydrous, HPLC grade) [Concentration: 0.5 M]

Procedure:

• Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, reflux condenser, and internal temperature probe. Flush with

  .

• Dissolution: Charge 3-fluorobenzaldehyde and TosMIC into the flask. Add Methanol and stir until dissolved.

• Base Addition: Add

  in a single portion. Note: The reaction is slightly exothermic.

• Reflux: Heat the mixture to reflux (

  ) for 3–4 hours.

  • IPC (In-Process Control): Monitor by TLC (20% EtOAc/Hexanes) or HPLC. The aldehyde peak should disappear.

• Workup:

  • Cool to room temperature (RT).

  • Concentrate under reduced pressure to remove most Methanol.

  • Dilute residue with Water and Ethyl Acetate (EtOAc).[1]

  • Separate layers.[1][2][3] Extract aqueous layer 2x with EtOAc.

  • Wash combined organics with Brine, dry over

    , filter, and concentrate.

• Purification: Recrystallize from hot Hexanes/EtOAc (9:1) or pass through a short silica plug if necessary.

  • Target Yield: 85–92%

  • Appearance: Off-white to pale yellow solid.

Step 2: Synthesis of 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole

Principle: The C2 proton of the oxazole ring is deprotonated by a strong, non-nucleophilic base (LiHMDS) at low temperature. The resulting 2-lithiooxazole species is trapped with an electrophilic bromine source (

).

Materials:

• 5-(3-fluorophenyl)-1,3-oxazole (Intermediate 1) (1.0 equiv)

• LiHMDS (Lithium hexamethyldisilazide) (1.0 M in THF, 1.2 equiv)

  • Alt: n-BuLi can be used but carries a higher risk of ring opening; LiHMDS is recommended for scale.

• Carbon Tetrabromide (

  ) (1.3 equiv) or 1,2-dibromo-1,1,2,2-tetrafluoroethane.

• THF (Anhydrous) [Concentration: 0.2 M]

Procedure:

• Cryogenic Setup: Flame-dry a reaction vessel under Argon. Cool to

  (Dry ice/Acetone bath).

• Deprotonation: Dissolve Intermediate 1 in anhydrous THF and add to the vessel.

• Base Addition: Add LiHMDS dropwise over 20 minutes, maintaining internal temperature below

  .

  • Critical Parameter: Stir at

    for exactly 45 minutes. Do not over-stir, as ring equilibration/opening can occur.

• Bromination: Dissolve

  in a minimal amount of THF and add dropwise to the lithiated mixture at .

• Warming: Allow the mixture to stir at

  for 30 minutes, then remove the cooling bath and allow to warm to over 1 hour.

• Quench: Quench with saturated aqueous

  solution.

• Workup: Extract with

  or EtOAc (3x). Wash with water and brine. Dry over .[3]

• Purification: Flash column chromatography (Silica gel, 0-10% EtOAc in Hexanes).

  • Target Yield: 75–85%

  • Appearance: White to off-white crystalline solid.

Process Workflow & Critical Parameters

Caption: Operational workflow emphasizing critical temperature control points (red node) and purification steps.

Analytical Data & Validation

Compound	Key 1H NMR Signals (CDCl3, 400 MHz)	MS (ESI) m/z
Intermediate 1	7.91 (s, 1H, H2 ), 7.39 (s, 1H, H4), 7.10–7.50 (m, 4H, Ar-H)	164.1
Target Product	7.35 (s, 1H, H4), 7.10–7.50 (m, 4H, Ar-H). Absence of H2 singlet.	242.0/244.0

Troubleshooting Guide:

• Issue: Low yield in Step 2.

  • Cause: Moisture in THF or insufficient cooling during LiHMDS addition.

  • Fix: Redistill THF over Na/Benzophenone; ensure internal probe reads

    before addition.

• Issue: Ring opening (formation of isocyanide).

  • Cause: Lithiated species left too long before quenching or temp rose above

    .

  • Fix: Add electrophile (

    ) immediately after the 45-minute deprotonation window.

References

• Van Leusen, A. M., et al. "Chemistry of sulfonylmethyl isocyanides. 13. A general synthesis of 5-substituted oxazoles." Tetrahedron Letters, vol. 13, no. 23, 1972, pp. 2369-2372.

• Kotha, S., & Cheekatla, S. R. "Synthesis of Bisoxazole and Bromo-substituted Aryloxazoles." Molbank, vol. 2022, no. 3, M1440, 2022.

• Anderson, B. A., et al. "Lithiation of Oxazoles: A Study of Regioselectivity and Stability." Journal of Organic Chemistry, vol. 61, no. 14, 1996, pp. 4820–4823.

• Vereshchagin, A. N., et al. "Regioselective functionalization of the oxazole ring." Russian Chemical Reviews, vol. 84, no. 11, 2015.

Sources

• 1. WO2015094913A1 - Fluorophenyl pyrazol compounds - Google Patents [patents.google.com]
• 2. Process For Preparation Of (2 Bromo 4,5 Dimethoxyphenyl) Methyl [quickcompany.in]
• 3. par.nsf.gov [par.nsf.gov]

Application Note: High-Fidelity Functionalization of 2-Bromooxazole Derivatives via Metallation

Executive Summary & Mechanistic Challenge

The functionalization of 2-bromooxazole derivatives is a cornerstone in the synthesis of bioactive heterocycles (e.g., natural products like hennoxazoles or kinase inhibitors). However, this transformation is notoriously sensitive due to the Ring-Chain Tautomerism inherent to the 2-metallated oxazole intermediate.

Unlike standard aryl bromides, 2-bromooxazoles, upon lithium-halogen exchange, generate a 2-lithiooxazole species that exists in equilibrium with an acyclic isocyanide enolate. This equilibrium is temperature- and counterion-dependent. Failure to manage this results in ring-opened byproducts or regio-scrambling.

This guide details the reagents and protocols required to:

• Execute Lithium-Halogen (Li-X) exchange while suppressing ring opening.

• Utilize Transmetallation (Zn, Mg) to lock the heterocyclic core.

• Perform subsequent substitutions (Electrophilic trapping or Pd-catalyzed coupling).

Mechanistic Insight: The "Ring-Opening" Trap

Understanding the failure mode is prerequisite to success. Upon generation of the 2-lithio species (2), it equilibrates with the acyclic isocyanide valency isomer (3).[1]

• Path A (Desired): Reaction of the cyclic form (2) with electrophiles yields the 2-substituted oxazole.

• Path B (Undesired): Reaction of the acyclic form (3) yields isocyanide derivatives or leads to decomposition.

Critical Control Parameter: The equilibrium favors the ring-opened form (3) at higher temperatures (

). Lewis acidic counterions ( , , ) stabilize the cyclic form (2) by coordinating to the oxazole nitrogen.

Figure 1: The thermodynamic equilibrium of 2-metallated oxazoles. Stabilization via temperature control or transmetallation is required to prevent isocyanide formation.

Reagent Selection Matrix

The choice of reagent depends on the stability of the substrate and the intended electrophile.

Reagent System	Active Species	Temp.[2][3][4][5] Limit	Application	Pros/Cons
/ THF	2-Lithiooxazole		Trapping with highly reactive electrophiles (Aldehydes, Ketones).[6]	Pro: Extremely fast exchange (mins).Con: High risk of ring opening; incompatible with sensitive functional groups.
(Turbo Grignard)	2-Magnesiooxazole	to	Trapping with standard electrophiles; substrates with sensitive esters/nitriles.	Pro: Higher stability; tolerates warmer temps; less ring opening.Con: Slower exchange rate than Li.
then	2-Zinciooxazole	RT (Post-transmetallation)	Negishi Coupling (Pd-catalyzed arylation).	Pro: The zinc species is thermally stable and does not ring-open.Con: Two-step protocol.
	2-Lithiooxazole		Direct Deprotonation (if no Br present) or Halogen Dance.	Pro: Non-nucleophilic base.Con: Can cause Br-migration ("Halogen Dance") if not carefully controlled.

Detailed Experimental Protocols

Protocol A: Cryogenic Lithium-Halogen Exchange (The Kinetic Method)

Best for: Simple substitutions with reactive electrophiles (aldehydes, acyl chlorides).

Reagents:

• 2-Bromooxazole derivative (

  equiv)
• ( equiv, or in hexanes)

• Anhydrous THF (

  concentration relative to substrate)

• Electrophile (

  equiv)

Procedure:

• Setup: Flame-dry a round-bottom flask under Argon. Add the 2-bromooxazole derivative and dissolve in anhydrous THF.

• Cooling: Cool the solution to

  (Dry ice/Acetone bath). Allow 15 mins for thermal equilibration.

• Exchange: Add

  dropwise down the side of the flask over 5-10 minutes.

  • Note: The solution often turns yellow/orange.

  • Critical: Stir for exactly 15--20 minutes at

    . Do NOT extend this time or warm the flask, as the equilibrium will shift to the isocyanide.

• Trapping: Add the electrophile (neat or dissolved in minimal THF) dropwise.

• Quench: Stir for 30 mins at

  , then allow to warm to before quenching with sat. .

Protocol B: Transmetallation for Cross-Coupling (The Negishi Method)

Best for: Arylation/Vinylation via Palladium catalysis. This protocol "locks" the ring structure.

Reagents:

• 2-Bromooxazole derivative (

  equiv)
• ( equiv)
• ( equiv, solution in THF - Must be anhydrous)

• Pd Catalyst (e.g.,

  , )

• Aryl Halide Partner (

  equiv)

Procedure:

• Lithiation: Perform steps 1--3 from Protocol A (Generate 2-lithiooxazole at

  ).

• Transmetallation: Add the

  solution dropwise to the lithiated species at .

• Stabilization: Allow the mixture to warm to

  over 30 minutes.

  • Chemistry: The Li species converts to the Zn species. The Zn-oxazole is thermally stable and does not undergo ring opening.

• Coupling: Add the Aryl Halide and the Pd catalyst (dissolved in minimal THF).

• Heat: Warm to Room Temperature (or reflux, depending on the aryl halide reactivity) and stir until conversion is complete (monitor by TLC/LCMS).

Protocol C: The "Turbo-Grignard" Exchange (The Thermodynamic Method)

Best for: Large scale or substrates sensitive to strong bases.

Reagents:

• 2-Bromooxazole derivative (

  equiv)
• (Turbo Grignard) ( equiv, typically in THF)

Procedure:

• Dissolve substrate in THF at

  (Ice/Salt bath).

• Add

  dropwise.

• Stir at

  to .

  • Monitoring: Monitor exchange by quenching a small aliquot with

    and checking NMR/MS for D-incorporation. Exchange is slower than Li (30--60 mins).

• Add electrophile and warm to RT.

Troubleshooting & Expert Insights

Common Failure Modes

Observation	Root Cause	Corrective Action
Product is an acyclic nitrile/isonitrile.	Ring opening occurred before trapping.	(1) Keep temp strictly during Li-step.(2) Switch to Protocol B (Transmetallation to Zn).
Recovery of starting material (2-Br).	Incomplete exchange or protonation during quench.	(1) Ensure reagents are titrated.(2) Increase exchange time (but balance with stability).(3) Use Turbo Grignard (Protocol C).
Regio-scrambling (substitution at C4/C5).	"Halogen Dance" mechanism.	This occurs if the base deprotonates C4/C5 before exchanging Br. Use (2 equiv) for faster exchange, or lower temp to .

The "Borane Trick" (Vedejs)

If the oxazole is particularly unstable, pre-complex the nitrogen with Borane (

).

• React oxazole with

  Forms Oxazole- adduct.

• Lithiate (The

  blocks the lone pair, preventing ring opening).

• Trap with electrophile.[3][5]

• Deprotect (remove

  ) using acidic workup or DABCO. Reference: Vedejs, E. et al. J. Org.[7][8] Chem. 1980.

References

• Vedejs, E., & Monahan, S. D. (1996). Metalation of Oxazole-Borane Complexes: A Practical Solution to the Problem of Electrocyclic Ring Opening of 2-Lithiooxazoles.[7] The Journal of Organic Chemistry.[7]

• Hodges, J. C., et al. (1991). Lithiation of oxazoles.[1][7][8] Ring opening and equilibration.[9] The Journal of Organic Chemistry.[7]

• Knochel, P., et al. (2011). Functionalization of Heterocyclic Compounds using Polyfunctional Magnesium and Zinc Reagents. Beilstein Journal of Organic Chemistry.[7]

• Verkruijsse, H. D., et al. (1992). Ring-opening reactions of 2-lithiooxazoles and 2-lithiothiazoles. Journal of Organometallic Chemistry.

• Haas, D., Mosrin, M., & Knochel, P. (2013). Regioselective functionalization of the oxazole scaffold using TMP-bases of Mg and Zn. Organic Letters.[8]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. A two-stage iterative process for the synthesis of poly-oxazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole Cross-Couplings

Welcome to the Technical Support Center for optimizing cross-coupling reactions involving 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole (CAS: 1505270-20-1)[1]. This guide is designed for researchers and drug development professionals facing low yields, complex impurity profiles, or stalled reactions when functionalizing the C2-position of the oxazole core.

Substrate Profiling & Mechanistic Causality

2-Bromo-5-(3-fluorophenyl)-1,3-oxazole is a highly functionalized, electron-deficient heteroaryl halide[1]. In transition-metal-catalyzed cross-couplings (e.g., Suzuki-Miyaura), the C2-position presents unique mechanistic hurdles[2]. Because the C2-carbon is flanked by electronegative oxygen and nitrogen atoms, the C-Br bond is highly activated toward oxidative addition by Pd(0)[3][4].

However, this rapid oxidative addition is a double-edged sword: if the subsequent transmetalation step is sluggish, the resulting Pd(II)-oxazolyl intermediate becomes trapped and is highly prone to degradation pathways, leading to severe yield drops and complex purification[4][5].

Troubleshooting Guide & FAQs

Q1: My reaction yields mostly 5-(3-fluorophenyl)-1,3-oxazole (hydrodehalogenation) instead of the coupled product. Why? A1: Hydrodehalogenation is the most common failure mode for 2-bromooxazoles[5].

• Causality: The electron-deficient oxazole undergoes rapid oxidative addition, forming a stable Pd(II)-oxazolyl complex[6]. If transmetalation is slow (often due to steric hindrance or poor boronic acid solubility), this Pd(II) intermediate abstracts a proton from the solvent, base, or adventitious water, releasing the dehalogenated oxazole[3].

• Solution: Accelerate transmetalation by using highly active, electron-rich dialkylbiaryl phosphine ligands (e.g., SPhos or XPhos)[4][7]. Switch to strictly anhydrous conditions using a fluoride base (e.g., CsF) to eliminate proton sources[8].

Q2: The boronic acid starting material disappears, but I don't see my product. What is happening? A2: You are likely observing protodeboronation[9]. Heteroaryl and electron-deficient aryl boronic acids are highly susceptible to hydrolysis of the C-B bond in aqueous, basic conditions[9].

• Solution: Replace the boronic acid with its corresponding pinacol ester (Bpin), which is significantly more stable against hydrolysis[9]. Additionally, lower the reaction temperature to 80°C and use a milder base like K

  PO or K CO [9][10].

Q3: The reaction stalls at 30-40% conversion. Is the catalyst being poisoned? A3: Yes. The basic nitrogen atom of the 1,3-oxazole ring can coordinate to the palladium center, forming off-cycle, catalytically inactive species[3][10].

• Solution: Increase the catalyst loading slightly (from 2 mol% to 5 mol%) and utilize bulky bidentate ligands (like dppf) or bulky monodentate ligands (like BrettPhos) that sterically block multi-substrate coordination to the palladium center[3][4].

Q4: Can I use strong bases like NaOtBu or KOH to speed up the reaction? A4: No. The 1,3-oxazole ring is sensitive to strong nucleophiles and highly basic conditions. Nucleophilic attack at the C2 position or deprotonation can lead to ring-opening into acyclic isocyanide derivatives[6][10]. Always use mild, non-nucleophilic bases (e.g., K

PO , Cs CO , or CsF)[8].

Quantitative Data & Condition Optimization

The following table synthesizes empirical data for optimizing Suzuki-Miyaura couplings of electron-deficient heteroaryl bromides like 2-bromooxazoles.

Entry	Catalyst System	Base / Solvent	Temp (°C)	Yield (%)	Primary Observation / Failure Mode
1	Pd(PPhngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> ) (5 mol%)	Na CO / Toluene:H O	100	< 30%	Severe hydrodehalogenation & protodeboronation[4][9].
2	Pd(dppf)Cl (5 mol%)	K CO / 1,4-Dioxane	90	55%	Moderate yield; some catalyst poisoning by oxazole nitrogen[3][10].
3	Pd (dba) / XPhos	K PO / Toluene	100	78%	Good conversion; bulky ligand prevents off-cycle coordination[8].
4	Pd(OAc) / SPhos	CsF / Anhydrous Dioxane	80	> 90%	Optimal. Anhydrous conditions suppress side reactions entirely[8].

Self-Validating Experimental Protocol

Optimized Anhydrous Suzuki-Miyaura Protocol Objective: Couple 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole with an arylboronic pinacol ester while suppressing hydrodehalogenation and protodeboronation.

Step 1: Reagent Loading (Rigorous Exclusion of Moisture) Add 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole (1.0 equiv), Aryl-Bpin (1.2 equiv), Pd(OAc)ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

(5 mol%), SPhos (10 mol%), and anhydrous CsF (3.0 equiv) to an oven-dried Schlenk tube[9].

• Causality: CsF provides the necessary fluoride ions to activate the boron species via a hypervalent fluoroborate intermediate without introducing water, thereby preventing protodeboronation[8].

Step 2: Solvent Addition and Degassing Add anhydrous 1,4-dioxane (0.2 M) via syringe. Perform three freeze-pump-thaw cycles[7].

• Causality: Dissolved oxygen rapidly oxidizes the active Pd(0) catalyst to inactive Pd(II) peroxo complexes and promotes boronic ester homocoupling[3][9].

Step 3: Reaction Execution Seal the tube and heat to 80°C for 12 hours under a positive pressure of argon[9].

Step 4: Self-Validation Checkpoint (In-Process Control) At 2 hours, withdraw a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS.

• Success Indicator: Appearance of the product mass [M+H]

  with concurrent depletion of the starting material (m/z 242/244).

• Failure Indicator A (Dehalogenation): High-intensity peak at m/z 164[M-Br+H]

  .

  • Corrective Action: Transmetalation is too slow. Ensure the boronic ester is fully soluble; consider switching to a more polar anhydrous solvent mixture (e.g., Dioxane/DMF).

• Failure Indicator B (Protodeboronation): Starting material remains intact, but the Aryl-Bpin mass is replaced by the des-borylated arene mass.

  • Corrective Action: Moisture has breached the system. Re-dry solvents and reagents.

Mechanistic Workflow Diagram

Figure 1: Suzuki-Miyaura workflow and failure pathways for 2-bromooxazoles.

References

• Flegeau, E. F., et al. (2008). Regioselective Palladium Cross-Coupling of 2,4-Dihalooxazoles: Convergent Synthesis of Trisoxazoles. The Journal of Organic Chemistry.[Link]

• BenchChem. Cross-Coupling Reactions Guide: Fundamental Mechanisms.[Link]

• ResearchGate. Why can't I achieve good yields for this Suzuki reaction?[Link]

• Billingsko, A. L., et al. (2010). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. PMC.[Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling.[Link]

• Solomin, V. V., et al. (2019). Widely Exploited, Yet Unreported: Regiocontrolled Synthesis and the Suzuki–Miyaura Reactions of Bromooxazole Building Blocks. European Journal of Organic Chemistry.[Link]

• Organic Syntheses. Suzuki-Miyaura Coupling Reactions of 4-Bromooxazoles.[Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. researchgate.net [researchgate.net]
• 3. jmcct.com [jmcct.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 5-Bromooxazole|CAS 1060812-80-7|RUO [benchchem.com]
• 6. 2-Ethyl-5-ethynyl-1,3-oxazole|High-Purity Research Chemical [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Optimizing Solvent Systems for Fluorinated Oxazole Crystallization

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals dealing with the complex crystallization behavior of fluorinated oxazole derivatives.

Core Principles: The Fluorine Effect on Oxazole Scaffolds

Fluorinated oxazoles are highly valued in modern organic chemistry and drug development due to their enhanced metabolic stability, increased lipophilicity, and improved binding affinity to biological targets1[1]. However, the introduction of fluorine atoms significantly alters the physicochemical landscape of the oxazole ring. Fluorine's high electronegativity and small atomic radius can disrupt traditional crystal packing and π-stacking interactions. This disruption often leads to lower melting points and a high propensity for "oiling out" (liquid-liquid phase separation) during crystallization 1[1].

Troubleshooting Guide: Overcoming "Oiling Out" (LLPS)

Q: My fluorinated oxazole derivative separates as a cloudy oil rather than forming crystals upon cooling. What causes this? A: This phenomenon is known as "oiling out" or liquid-liquid phase separation (LLPS). It occurs when the concentration of the solute exceeds its solubility to a degree that kinetically favors the formation of a highly mobile, solute-rich liquid phase over an ordered, rigid crystal lattice 2[2]. For fluorinated compounds, this is exacerbated if the compound's melting point is naturally low or depressed by impurities, causing the substance to liquefy before it can crystallize 3[3]. The oil droplets act as an excellent solvent for unwanted impurities, severely hindering downstream purification2[2].

Q: How can I thermodynamically and kinetically prevent oiling out in my current solvent system? A: Oiling out is primarily a kinetic trap driven by high supersaturation and rapid cooling 4[4]. To prevent it, you must control the kinetics of the system:

• Reduce Cooling Rates: Generate supersaturation slowly to stay within the Metastable Zone Width (MSZW). A slower cooling rate favors crystal growth over oil formation 2[2].

• Implement a Seeding Strategy: Add 1-5% (by weight) of pure seed crystals halfway into the metastable zone. This bypasses the stochastic nature of primary nucleation and provides a direct template for ordered crystal growth 4[4].

• Adjust Solute Concentration: Starting with a more dilute solution prevents the system from crossing the critical supersaturation threshold that triggers LLPS 4[4].

Workflow for diagnosing and resolving oiling out in fluorinated oxazole crystallization.

FAQs: Solvent Selection and Polymorphism

Q: How do I select a solvent system that accommodates the unique properties of fluorinated oxazoles? A: Fluorinated compounds often require mixed solvent systems to balance solubility and nucleation kinetics. Using a binary system, such as chloroform (good solvent) and hexane (anti-solvent), allows you to precisely control the nucleation rate and slow down crystal packing 1[1]. If non-polar solvents consistently lead to oiling out, introducing a small percentage of a more polar co-solvent can stabilize the crystal lattice through dipole interactions, counteracting the disruptive electronegativity of the fluorine atoms4[4].

Q: Can fluorination lead to polymorphism, and how does the solvent affect this? A: Yes, fluorination is a well-established strategy for modifying crystal properties and can enable the formation of multiple polymorphs 5[5]. The choice of solvent and the rate of evaporation directly influence which polymorph crystallizes. Rapid solvent evaporation or the use of solvents that promote fast nucleation often favor the kinetic (less stable) polymorph, whereas slow crystallization from a carefully balanced mixed solvent system favors the thermodynamic polymorph 5[5].

Quantitative Data: Solvent System Effects on Crystallization

Solvent System	Role / Mechanism	Impact on Fluorinated Oxazoles
Chloroform / Hexane	Good solvent / Anti-solvent binary mix	Slows nucleation; stabilizes π-stacking; highly effective for highly fluorinated analogs 1[1].
Toluene / DMF	Polarity tuning	Toluene improves regioselectivity and packing by reducing steric clashes compared to pure DMF 6[6].
Ethanol / Water	Protic / Highly polar anti-solvent	High risk of oiling out for low-melting fluorinated oxazoles; requires strict temperature control 3[3].
Fluorinated Solvents (e.g., BTF)	Fluorous affinity	Excellent for heavily fluorinated compounds (e.g., trifluoromethylated oxazoles) to create homogeneous liquid phases 7[7].

Experimental Methodology: Controlled Anti-Solvent Crystallization

To ensure self-validating and reproducible results when working with difficult fluorinated oxazoles, follow this standardized anti-solvent crystallization protocol. The causality behind this workflow relies on strict manipulation of the MSZW to prevent kinetic oiling out.

Step-by-Step Protocol:

• Dissolution: Weigh the crude fluorinated oxazole and place it in a crystallization vessel equipped with overhead stirring. Add the minimum amount of a "good solvent" (e.g., Chloroform) required to completely dissolve the compound at an elevated temperature (e.g., 50°C) 1[1].

• Filtration (Optional but Recommended): Perform a hot filtration to remove any insoluble impurities or dust that could act as unwanted primary nucleation sites, which often lead to polymorphic mixtures 3[3].

• Temperature Equilibration: Transfer the clear solution to a programmable heating mantle or controlled water bath. Stabilize the temperature just above the compound's known saturation point 4[4].

• Anti-Solvent Addition: Begin dropwise addition of the anti-solvent (e.g., Hexane) using a syringe pump. The addition must be slow enough to avoid localized high supersaturation, which triggers oiling out 4[4].

• Seeding: Once the solution reaches the metastable zone (indicated by a slight opalescence that clears upon stirring), pause the anti-solvent addition. Add 1-2 wt% of pure seed crystals2[2].

• Aging and Cooling: Hold the temperature constant for 30-60 minutes to allow the seed crystals to mature (slurry aging). Then, initiate a slow cooling ramp (0.1 - 0.2 °C/min) to room temperature or lower 8[8].

• Isolation: Collect the resulting crystals via vacuum filtration, wash with a small volume of cold anti-solvent, and dry under vacuum to a constant weight 9[9].

Logical decision tree for selecting solvent systems for fluorinated oxazoles.

References

• Mettler Toledo. "Oiling Out in Crystallization - Mettler Toledo." 2

• Chemistry LibreTexts. "3.6F: Troubleshooting - Chemistry LibreTexts."3

• Benchchem. "Technical Support Center: Preventing Oiling Out in Diastereomeric Salt Formation." 4

• Pharmalego. "Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds." 8

• Benchchem. "5-(3,4-Difluorophenyl)-1,3-oxazole."1

• Benchchem. "5-Fluorobenzo[d]oxazol-2-amine." 9

• ACS Publications. "Effect of Fluorination on the Polymorphism and Photomechanical Properties of Cinnamalmalononitrile Crystals." 5

• Benchchem. "5-(2-fluoro-6-(trifluoromethyl)phenyl)oxazole."6

• Google Patents. "US6156896A - Fluorous reaction and separation systems." 7

Sources

• 1. 5-(3,4-Difluorophenyl)-1,3-oxazole | Benchchem [benchchem.com]
• 2. mt.com [mt.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. 5-(2-fluoro-6-(trifluoromethyl)phenyl)oxazole | 2364585-23-7 | Benchchem [benchchem.com]
• 7. US6156896A - Fluorous reaction and separation systems - Google Patents [patents.google.com]
• 8. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
• 9. 5-Fluorobenzo[d]oxazol-2-amine | 1682-39-9 | Benchchem [benchchem.com]

Technical Support Center: Troubleshooting Catalyst Poisoning in Oxazole Cross-Coupling Reactions

Welcome to the Technical Support Center for Oxazole Cross-Coupling Reactions. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of catalyst poisoning in these critical synthetic transformations. The unique electronic properties of the oxazole ring, while valuable, can introduce specific challenges in palladium-catalyzed cross-coupling reactions. This resource provides in-depth, field-proven insights in a question-and-answer format to help you diagnose and resolve issues in your experiments, ensuring the integrity and success of your research.

Frequently Asked Questions (FAQs)

Q1: My oxazole cross-coupling reaction (e.g., Suzuki, Heck) has stalled or is giving a very low yield. What are the first things I should suspect?

A1: A stalled or low-yielding reaction is the most common symptom of catalyst deactivation. The primary suspects can be broadly categorized into two areas: the quality of your reagents and the reaction setup itself. Specifically, you should first investigate:

• Purity of Starting Materials: Impurities in your oxazole substrate, coupling partner (e.g., boronic acid), or base can act as potent catalyst poisons.

• Presence of Oxygen: Palladium(0), the active catalytic species, is readily oxidized to inactive Palladium(II) by atmospheric oxygen.[1][2]

• Water Content: While some cross-coupling reactions tolerate or even require water, excess or uncontrolled amounts can facilitate side reactions like protodeboronation of boronic acids or catalyst decomposition.[3]

• Ligand Degradation: Phosphine ligands, commonly used in these reactions, can be oxidized to phosphine oxides, which are poor ligands for palladium and can halt the catalytic cycle.[4]

Q2: Could the oxazole substrate itself be poisoning my catalyst?

A2: Yes, this is a critical consideration specific to this class of substrates. The lone pairs of electrons on the nitrogen and oxygen atoms of the oxazole ring can coordinate to the palladium center.[4] This can lead to the formation of stable, "off-cycle" palladium complexes that are catalytically inactive, effectively sequestering the catalyst and reducing the reaction rate.[4] This inhibitory effect is a key challenge in oxazole cross-coupling chemistry.

Q3: What are the most common chemical culprits for catalyst poisoning in these reactions?

A3: Beyond the inhibitory effects of the oxazole ring, several classes of chemical compounds are notorious for poisoning palladium catalysts. These can be introduced as impurities in your reagents or solvents.

Poison Class	Common Examples	Typical Sources
Sulfur Compounds	Thiols, sulfides, thiophenes, elemental sulfur	Impurities in starting materials or reagents, particularly those synthesized using sulfur-containing reagents.[4][5]
Nitrogen Compounds	Amines, amides, nitriles, other nitrogen-containing heterocycles	Byproducts from previous synthetic steps, impurities in solvents like DMF.[1]
Halides	Excess inorganic halides (e.g., from salt byproducts)	Can interfere with the catalytic cycle, particularly the reductive elimination step.
Heavy Metals	Mercury, lead, arsenic	Contaminants in reagents or from laboratory equipment.[6]
Oxidizing Agents	Peroxides, residual oxygen	Can oxidize the active Pd(0) catalyst and phosphine ligands.[1][2]

Q4: I see a black precipitate forming in my reaction. What is it and what does it mean?

A4: The formation of a black precipitate is a strong indicator of catalyst deactivation. This is typically "palladium black," which consists of aggregated, insoluble palladium(0) particles.[7] This occurs when the ligands are unable to stabilize the palladium center, leading to its precipitation out of the solution and a loss of catalytic activity. Common causes include:

• Insufficient Ligand-to-Metal Ratio: A ratio of 1:1 to 4:1 is typically recommended, depending on the specific ligand and catalyst.[2]

• Ligand Oxidation: As mentioned, oxidation of phosphine ligands renders them ineffective at stabilizing the palladium.

• High Temperatures: Excessive heat can accelerate catalyst decomposition and aggregation.[7]

• Presence of Oxygen: Oxygen can promote the decomposition of the active catalyst into palladium black.[7]

Troubleshooting Guides

Guide 1: Diagnosing the Source of Catalyst Poisoning

If you suspect catalyst poisoning, a systematic approach is necessary to identify the root cause. This workflow can help you pinpoint the problematic component.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. A Practical Protocol for the Hiyama Cross-Coupling Reaction Catalyzed by Palladium on Carbon [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Catalyst Poisoning Testing [intertek.com]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Managing Oxazole Ring Hydrolytic Instability During Workup

Welcome to the Technical Support Center. As researchers and drug development professionals, you are well aware of the oxazole scaffold's immense value in medicinal chemistry. However, isolating these compounds can be a treacherous endeavor. The electron-deficient nature of the oxazole ring makes it inherently susceptible to hydrolytic cleavage during standard aqueous workup procedures.

As a Senior Application Scientist, I have designed this comprehensive guide to help you navigate these challenges. By understanding the fundamental causality behind oxazole degradation, you can implement self-validating protocols that ensure the structural integrity of your target compounds from the reaction flask to the final purified product.

Part 1: Mechanistic Insights & FAQs

Q1: Why does my oxazole ring open during a standard aqueous workup? The principal vulnerability of the oxazole ring lies in the extreme electrophilicity of the C2 position. Under acidic conditions, the 1 (conjugate acid pKa ~0.8)[1]. This protonation drastically lowers the LUMO of the ring, inviting nucleophilic attack by water at the C2 carbon. This forms a tetrahedral intermediate that subsequently undergoes ring-opening and tautomerization to 1[1].

Under basic conditions, the mechanism shifts: hydroxide ions can directly attack the C2 position, or if the C2 position is unsubstituted, the base can abstract the acidic proton, forming a 2 that leads to irreversible degradation[2].

Q2: How do substituents on the oxazole ring affect its hydrolytic stability? Substituents dictate the electron density of the heterocycle. Electron-withdrawing groups (EWGs), such as trifluoromethyl or halogens, pull electron density away from the ring,3 and making it highly susceptible to nucleophilic attack[3]. Conversely, electron-donating groups (like alkyls) provide slight stabilization but do not render the ring 4[4].

Acid-catalyzed hydrolytic degradation pathway of the oxazole ring.

Part 2: Troubleshooting Guide

Observed Issue	Root Cause	Scientific Solution
Complete loss of product after quenching with 1M HCl	Acid-catalyzed ring opening via nitrogen protonation.	Swap to a buffered quench (pH 7.0–8.0) using HEPES or Phosphate buffer to maintain thermodynamic neutrality.
Formation of multiple side products during basic extraction	Base-catalyzed deprotonation at C2 or direct hydroxide attack.	Avoid strong bases like NaOH. Use mild bases (e.g., NaHCO3) or strictly neutral buffers.
Product degradation during silica gel chromatography	Acidic silanol groups on the stationary phase catalyzing hydrolysis.	Use2 (pre-treated with 1% triethylamine)[2].

Part 3: Quantitative Data & Buffer Selection

To minimize water activity and control pH during aqueous workups, selecting the right buffer is critical. The table below summarizes the 5 with oxazole stability[5].

Buffer System	pH Range	Compatibility Rating	Rationale & Mechanistic Comments
HEPES	7.0 – 8.0	Good	Zwitterionic nature prevents nucleophilic participation. Ideal for maintaining neutral pH without degrading the ring.
Phosphate (PBS)	6.5 – 7.5	Moderate	Maintains neutral pH but can act as a general acid/base catalyst over extended aqueous exposure times.
MES	5.5 – 6.7	Caution	Approaching mildly acidic conditions where oxazole protonation begins; risks hydrolysis over long durations.
Acetate/Citrate	3.5 – 5.5	Not Recommended	Strongly acidic conditions. High risk of nitrogen protonation leading to rapid C2 nucleophilic attack and ring cleavage.

Part 4: Step-by-Step Methodology: Mild Buffered Workup

To establish a self-validating system, the following protocol leverages kinetic control (low temperature) and thermodynamic control (neutral pH). By strictly controlling these two parameters, you prevent the system from reaching the activation energy threshold required for hydrolysis.

Protocol: Optimized Aqueous Workup for Oxazole-Containing Intermediates

• Pre-cooling (Kinetic Control): Chill the crude reaction mixture to 0–5 °C using an ice-water bath. Causality: Lowering the thermal energy of the system significantly 4 by water[4].

• Buffered Quenching (Thermodynamic Control): Slowly add a pre-chilled (4 °C) 0.5 M HEPES buffer (pH 7.4) to the reaction mixture. Causality: HEPES neutralizes any residual acid/base from the reaction 5 that could attack the C2 position[5].

• Rapid Extraction: Add a non-polar organic solvent (e.g., Ethyl Acetate or Dichloromethane). Vigorously mix and immediately separate the phases. Causality: Minimizing the residence time of the oxazole in the aqueous phase reduces its exposure to water, limiting hydrolytic opportunities.

• Washing and Drying: Wash the organic layer once with saturated aqueous NaCl (brine) to remove residual water, then dry over anhydrous Na2SO4.

• Concentration: Filter the drying agent and concentrate the filtrate in vacuo using a rotary evaporator with the water bath set strictly below 30 °C. Causality: Elevated temperatures during concentration can provide the activation energy needed for 4[4].

Optimized mild workup workflow to prevent oxazole hydrolysis.

References

1.[3] Title: 5-(2-fluoro-6-(trifluoromethyl)phenyl)oxazole | Source: benchchem.com | URL: 3 2.[2] Title: Navigating the Labyrinth of Oxazole Synthesis: A Technical Support Guide to Managing Hydrolytic Instability | Source: benchchem.com | URL: 2 3.[1] Title: Technical Support Center: Degradation of 4-Propyl-1,3-oxazole under Acidic Conditions | Source: benchchem.com | URL: 1 4.[4] Title: Stability issues of the oxazole ring in (2,5-Dimethyl-1,3-oxazol-4-YL)methylamine | Source: benchchem.com | URL: 4 5.[5] Title: 4-(5-Oxazolyl)benzylamine | Source: benchchem.com | URL: 5

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 5-(2-fluoro-6-(trifluoromethyl)phenyl)oxazole | 2364585-23-7 | Benchchem [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. 4-(5-Oxazolyl)benzylamine | 672324-91-3 | Benchchem [benchchem.com]

Controlling regioselectivity in 5-(3-fluorophenyl)oxazole functionalization

Ticket Status: OPEN Subject: Controlling Regioselectivity & Troubleshooting Reactivity Profiles Assigned Specialist: Senior Application Scientist, Heterocycle Chemistry Division

System Overview & Reactivity Profile

Before initiating any experimental protocol, you must understand the electronic landscape of your substrate. 5-(3-fluorophenyl)oxazole is a "push-pull" system where the electron-poor oxazole ring competes with the fluorinated phenyl ring.

The Regioselectivity Hierarchy

Your substrate has four distinct reactive zones. The success of your functionalization depends entirely on matching the reaction conditions (Base, Solvent, Catalyst) to the

and electronic bias of these zones.

Zone	Position	Reactivity Driver	(Approx)	Primary Functionalization Mode
A	Oxazole C2	Inductive effect of N and O; orbital acidity.	~20	Lithiation, Pd-catalyzed C-H Arylation (Directing Group).
B	Oxazole C5	Vinylogous position; activated by O-lone pair resonance.	>30	Pd-catalyzed CMD (Concerted Metalation-Deprotonation).
C	Phenyl C2'	Ortho to Fluorine & Oxazole. Cooperative activation.	~35	DoM (Directed Ortho Metalation) - Requires C2 blocking.
D	Oxazole C4	Least reactive; sterically accessible but electronically neutral.	High	Radical functionalization or pre-functionalized precursors.

Interactive Troubleshooting & Decision Logic

Use the following logic map to determine the correct protocol for your target regioisomer.

Figure 1: Decision matrix for selecting the appropriate functionalization pathway based on target regiochemistry.

Technical Support Modules (FAQs & Protocols)

Module A: C2-Functionalization (The "Default" Pathway)

User Issue: "I tried lithiating with n-BuLi, but I got a complex mixture and low yield. NMR suggests ring opening."

Diagnosis: The C2 proton is acidic, but the C2 position is also highly electrophilic. Strong nucleophilic bases like n-butyllithium (n-BuLi) often attack the C2 carbon directly, leading to ring opening (isocyanide formation) rather than deprotonation.

Resolution: Switch to a non-nucleophilic, sterically hindered base.

Protocol 1: Safe C2-Lithiation

• Solvent: Anhydrous THF (0.1 M).

• Base: LiTMP (Lithium 2,2,6,6-tetramethylpiperidide). Prepare fresh or buy commercial.

  • Why: LiTMP is too bulky to attack the C2 carbon nucleophilically but basic enough to remove the C2 proton.

• Temperature: Cool THF solution of substrate to -78 °C .

• Addition: Add LiTMP dropwise. Stir for 15–30 mins.

• Trapping: Add electrophile (e.g.,

  , DMF, aldehyde) at -78 °C.

• Warm-up: Allow to warm to RT only after electrophile addition.

Protocol 2: C2-Direct Arylation (Pd-Catalyzed)

• Catalyst: Pd(OAc)

  (5 mol%) + PPh (10 mol%).

• Base: Cs

  CO or K CO .

• Solvent: Toluene or Xylene (Non-polar is critical).

• Mechanism: Standard electrophilic palladation or base-assisted deprotonation favored in non-polar media [1].

Module B: C5-Functionalization (Overriding the Natural Bias)

User Issue: "I need to arylate the C5 position, but the catalyst keeps hitting C2."

Diagnosis: You are likely using conditions that favor the most acidic proton (C2). To hit C5, you must switch the mechanism to a Concerted Metalation-Deprotonation (CMD) pathway, which relies on the acidity of the C5-H bond in the transition state, not the ground state

.

Resolution: The "Strotman-Chobanian Switch" applies here. You must change the solvent polarity and the ligand environment [2].

Protocol 3: C5-Selective Arylation

• Catalyst: Pd(OAc)

  (5 mol%).

• Ligand: P(t-Bu)

  Me (or similar electron-rich, bulky phosphine) OR Ligand-free conditions.

• Additive: PivOH (Pivalic acid, 30 mol%). Crucial for CMD mechanism.

• Base: K

  CO .

• Solvent: DMA (Dimethylacetamide) or NMP. Polar solvents stabilize the CMD transition state at C5.

• Temp: 100–120 °C.

Data Comparison: Solvent Effect on Regioselectivity

Condition	Solvent	Major Product	Ratio (C2:C5)

| Pd(PPh

) , Base | Toluene | C2-Aryl | >20:1 | | Pd(OAc) , PivOH | DMA | C5-Aryl | 1: >20 |

Module C: Phenyl Ring Functionalization (The Fluorine Factor)

User Issue: "I want to use the Fluorine atom to direct lithiation to the phenyl ring (ortho-F), but the oxazole interferes."

Diagnosis: Even though Fluorine is a Directed Ortho Metalation (DoM) group, the Oxazole C2 proton is significantly more acidic (

~20) than the phenyl proton ( ~30+). Any base strong enough to lithiate the phenyl ring will deprotonate (or destroy) the oxazole ring first.

Resolution: You must block the C2 position first.

Workflow:

• Step 1 (Block): Silylate C2 (using Protocol 1 + TMSCl).

  • Result: 2-(TMS)-5-(3-fluorophenyl)oxazole.

• Step 2 (DoM): Treat with LDA or LiTMP at -78 °C.

  • Selectivity: The lithiation will now occur on the phenyl ring.

  • Regio-control: The position between the oxazole and the fluorine (C2') is the "hotspot" due to the cooperative inductive effect of both the Fluorine and the Oxazole (which acts as a weak directing group itself).

• Step 3 (Deprotect): TBAF or K

  CO /MeOH to remove the TMS group if desired.

Mechanistic Visualization

The following diagram illustrates the divergent pathways based on solvent and base choice.

Figure 2: Mechanistic divergence. Path A follows thermodynamic acidity (C2). Path B follows kinetic CMD control (C5). Path C represents the failure mode of nucleophilic bases.

References

• Strotman, N. A., et al. (2010).[1] "Highly Regioselective Palladium-Catalyzed Direct Arylation of Oxazole at C-2 or C-5 with Aryl Bromides, Chlorides, and Triflates."[1][2][3] Organic Letters, 12(16), 3578–3581.[2] [Link]

• Verrier, C., et al. (2011). "Direct Arylation of Oxazoles and Thiazoles." Chemical Reviews, 111(11), 6715–6769. [Link]

• Vedejs, E., & Monahan, S. D. (1996). "Oxazole Activation: A New Approach to the Synthesis of 2-Substituted Oxazoles." Journal of Organic Chemistry, 61(15), 5192–5193. [Link]

• Schlosser, M. (2005). "The 2×3 Green Toolbox of Organometallic Chemistry." Angewandte Chemie International Edition, 44(3), 376–393. (Reference for Fluorine DoM effects). [Link]

Sources

• 1. Highly Regioselective Palladium-Catalyzed Direct Arylation of Oxazole at C-2 or C-5 with Aryl Bromides, Chlorides, and Triflates [organic-chemistry.org]
• 2. Highly regioselective palladium-catalyzed direct arylation of oxazole at C-2 or C-5 with aryl bromides, chlorides, and triflates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparing reactivity of 2-bromo vs 2-chloro-5-(3-fluorophenyl)-1,3-oxazole

An In-Depth Reactivity Comparison for Drug Development Professionals: 2-Bromo- vs. 2-Chloro-5-(3-fluorophenyl)-1,3-oxazole

Prepared by: Gemini, Senior Application Scientist

Executive Summary

In the landscape of medicinal chemistry and drug development, 5-aryl-1,3-oxazoles are privileged scaffolds found in a multitude of biologically active agents.[1][2][3] The synthetic accessibility and derivatization of these core structures are paramount. This guide provides a detailed comparative analysis of two key synthetic intermediates: 2-bromo-5-(3-fluorophenyl)-1,3-oxazole and 2-chloro-5-(3-fluorophenyl)-1,3-oxazole. We will dissect their relative reactivity in cornerstone synthetic transformations, including palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig, Heck) and Nucleophilic Aromatic Substitution (SNAr).

Our analysis, grounded in fundamental chemical principles and supported by experimental evidence from analogous systems, concludes that 2-bromo-5-(3-fluorophenyl)-1,3-oxazole is the more reactive and versatile building block for most common bond-forming reactions. This enhanced reactivity is primarily attributed to the lower carbon-bromine (C-Br) bond dissociation energy compared to the carbon-chlorine (C-Cl) bond, which directly impacts the rate-determining oxidative addition step in many catalytic cycles.

The Foundational Difference: Carbon-Halogen Bond Strength

The divergent reactivity of these two molecules is fundamentally rooted in the differing strengths of their respective carbon-halogen bonds at the C2 position of the oxazole ring. The C-Br bond is inherently weaker and more easily broken than the C-Cl bond.

• Bond Dissociation Energy (BDE): The average BDE for an aromatic C-Cl bond is approximately 328 kJ/mol, whereas for a C-Br bond, it is significantly lower at around 276 kJ/mol.[4] For heteroaromatic systems, while absolute values change, the trend holds, with C-Cl bonds being consistently stronger than C-Br bonds by an average of 7-8 kcal/mol.[5]

• Impact on Reactivity: This difference in bond strength is the principal determinant of reactivity in reactions where the cleavage of the C-X bond is a key step, most notably the oxidative addition to a low-valent transition metal catalyst (e.g., Pd(0)).[6][7] A lower BDE translates to a lower activation energy for this critical step, resulting in faster reaction rates.[4]

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are indispensable tools for C-C and C-N bond formation in pharmaceutical synthesis.[8] In these reactions, the reactivity order of aryl halides is almost universally I > Br > Cl >> F, directly correlating with the C-X bond strength.[6][9]

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction, which couples an organohalide with an organoboron species, is a workhorse of modern organic synthesis.[10][11] The catalytic cycle's first and often rate-limiting step is the oxidative addition of the halo-oxazole to the Pd(0) catalyst.

Caption: Diagram 1. Catalytic Cycle of the Suzuki-Miyaura Reaction.

Reactivity Comparison: Due to the weaker C-Br bond, 2-bromo-5-(3-fluorophenyl)-1,3-oxazole will undergo oxidative addition more readily than its chloro-analogue. This leads to several practical advantages:

• Milder Conditions: Reactions with the bromo-oxazole can often be conducted at lower temperatures.

• Lower Catalyst Loading: The higher reactivity may allow for the use of smaller amounts of the expensive palladium catalyst.

• Higher Yields: For challenging couplings, the bromo-oxazole is more likely to provide a higher yield in a shorter reaction time.[6] While modern catalysts have improved the utility of aryl chlorides, bromides remain the more reliable substrate.[12][13]

Feature	2-Bromo-5-(3-fluorophenyl)-1,3-oxazole	2-Chloro-5-(3-fluorophenyl)-1,3-oxazole
Relative Reactivity	High	Moderate to Low
Typical Temperature	Room Temp. to 80 °C	80 °C to 120 °C
Catalyst Choice	Standard Pd catalysts (e.g., Pd(PPh₃)₄)	Requires more specialized, electron-rich, and bulky phosphine ligands
Expected Yield	Generally higher	Often lower, with potential for side reactions

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful method for forming C-N bonds by coupling an aryl halide with an amine.[14][15] Similar to the Suzuki coupling, the mechanism is initiated by the oxidative addition of the aryl halide to the palladium catalyst.

Caption: Diagram 2. Catalytic Cycle of Buchwald-Hartwig Amination.

Reactivity Comparison: The principles established for the Suzuki coupling hold true for the Buchwald-Hartwig reaction.[16] The 2-bromo-oxazole will be significantly more reactive. Attempting to couple the 2-chloro-oxazole often requires more forceful conditions and highly specialized (and often air-sensitive) phosphine ligands, such as those from the Buchwald or Hartwig groups (e.g., BrettPhos, XPhos), to facilitate the challenging oxidative addition step.[16][17]

Heck Reaction: Vinylation of Aryl Halides

The Heck reaction forms a substituted alkene by coupling the halo-oxazole with an alkene in the presence of a palladium catalyst and a base.[18][19] The mechanism also proceeds via oxidative addition of the C-X bond to a Pd(0) center.[20]

Reactivity Comparison: The greater reactivity of the C-Br bond makes 2-bromo-5-(3-fluorophenyl)-1,3-oxazole the superior substrate for Heck reactions.[21] Reactions with the 2-chloro analogue are feasible but typically require higher temperatures and more specialized catalyst systems, such as those employing N-heterocyclic carbene (NHC) ligands or bulky, electron-rich phosphines, to achieve reasonable yields.[22]

Nucleophilic Aromatic Substitution (SNAr)

In contrast to palladium-catalyzed reactions, SNAr involves the direct attack of a nucleophile on the aromatic ring, followed by the expulsion of the halide leaving group.[23][24] The reaction is favored by the presence of electron-withdrawing groups on the ring that can stabilize the negatively charged intermediate (Meisenheimer complex).[25][26]

Caption: Diagram 3. Mechanism of Nucleophilic Aromatic Substitution (SNAr).

Reactivity Comparison: The reactivity in SNAr is governed by two competing factors:

• Inductive Effect: The ability of the halogen to withdraw electron density and make the C2 carbon more electrophilic for the initial attack (F > Cl > Br > I).

• Leaving Group Ability: The ability of the halide to depart in the second step (I > Br > Cl > F).

For most SNAr reactions, the first step (nucleophilic attack) is rate-determining.[24] However, because the C-F bond is extremely strong, fluoroarenes are generally unreactive despite fluorine's high electronegativity. Between chlorine and bromine, the leaving group ability often becomes the more dominant factor. Therefore, even in SNAr, the 2-bromo-oxazole is typically more reactive than the 2-chloro-oxazole. This is particularly true with hard nucleophiles where the cleavage of the C-X bond has a greater influence on the overall reaction rate.

Experimental Protocol: A Comparative Suzuki-Miyaura Coupling

To provide actionable data, this protocol outlines a side-by-side experiment to quantify the reactivity difference between the bromo- and chloro-oxazoles under identical conditions.

Caption: Diagram 4. Workflow for Comparative Reactivity Study.

Objective: To compare the rate of conversion and final yield of the Suzuki-Miyaura coupling of each halo-oxazole with phenylboronic acid.

Materials:

• 2-bromo-5-(3-fluorophenyl)-1,3-oxazole

• 2-chloro-5-(3-fluorophenyl)-1,3-oxazole

• Phenylboronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃), anhydrous

• Toluene, anhydrous

• Deionized water

Procedure:

• Vessel A (Bromo): To a dry 25 mL Schlenk flask, add 2-bromo-5-(3-fluorophenyl)-1,3-oxazole (1.0 mmol), phenylboronic acid (1.2 mmol), and K₂CO₃ (2.0 mmol).

• Vessel B (Chloro): To a second, identical dry Schlenk flask, add 2-chloro-5-(3-fluorophenyl)-1,3-oxazole (1.0 mmol), phenylboronic acid (1.2 mmol), and K₂CO₃ (2.0 mmol).

• Catalyst Addition: To each flask, add Pd(PPh₃)₄ (0.03 mmol, 3 mol%).

• Atmosphere: Evacuate and backfill each flask with argon or nitrogen gas three times.

• Solvent Addition: To each flask, add anhydrous toluene (8 mL) and deionized water (2 mL) via syringe.

• Reaction: Place both flasks in a preheated oil bath at 80 °C and stir vigorously.

• Monitoring: After 30 minutes, 1 hour, and 2 hours, take a small aliquot from each reaction mixture, quench with water, extract with ethyl acetate, and analyze by TLC and LC-MS to determine the ratio of starting material to product.

• Workup: Once the reaction in Vessel A is complete (as determined by TLC/LC-MS), cool both flasks to room temperature. Dilute with ethyl acetate (20 mL) and water (20 mL). Separate the layers, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers for each reaction, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel.

• Analysis: Determine the isolated yield for each reaction and confirm the structure of the product, 5-(3-fluorophenyl)-2-phenyl-1,3-oxazole, by ¹H NMR and mass spectrometry.

Expected Outcome: The reaction in Vessel A (bromo) will proceed significantly faster and give a higher isolated yield compared to Vessel B (chloro) under these conditions. Vessel B may require a longer reaction time, higher temperature, or a more advanced catalyst system to achieve a comparable yield.

Conclusion and Recommendation

For researchers and drug development professionals, the choice between 2-bromo- and 2-chloro-5-(3-fluorophenyl)-1,3-oxazole has clear implications for synthetic efficiency.

• 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole is the demonstrably more reactive substrate in the most common and synthetically valuable cross-coupling reactions. Its use allows for milder reaction conditions, lower catalyst loadings, and generally higher and more reliable yields. It should be considered the default choice for exploratory synthesis and route development.

• 2-Chloro-5-(3-fluorophenyl)-1,3-oxazole is a viable, often less expensive, alternative. However, its lower reactivity necessitates more specialized and forceful reaction conditions. It is best employed in large-scale synthesis where the cost of the starting material is a critical factor and the reaction conditions have been thoroughly optimized, or in sequential coupling strategies where its relative inertness can be exploited for selective reactions at other sites.

By understanding the fundamental principles of reactivity, scientists can make informed decisions to accelerate discovery and development timelines, leveraging the superior versatility of the bromo-oxazole intermediate for the rapid generation of diverse chemical matter.

References

• ResearchGate, Comparison of reactivity of different aryl halides. [Link]

• Gouré, E., et al. (2014). Theoretical Bond Dissociation Energies of Halo-Heterocycles: Trends and Relationships to Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions. PMC. [Link]

• Homework.Study.com, Compare the activation energy to the bond strength for C-Cl or a C-Br bond. [Link]

• ChemRxiv, Selective Ni-Catalyzed Cross-Electrophile Coupling of Heteroaryl Chlorides and Aryl Bromides at 1:1 Substrate. [Link]

• Everson, D. A., & Weix, D. J. (2012). Replacing Conventional Carbon Nucleophiles with Electrophiles: Nickel-Catalyzed Reductive Alkylation of Aryl Bromides and Chlorides. Journal of the American Chemical Society, 134(14), 6361–6371. [Link]

• Wikipedia, Buchwald–Hartwig amination. [Link]

• IGNITED MINDS, View of Regioselective Palladium Catalyzed Cross-Coupling of Oxazoles. [Link]

• Wikipedia, Heck reaction. [Link]

• Organic Chemistry Portal, Heck Reaction. [Link]

• Jouffroy, M., et al. (2019). LiCl-Accelerated Multimetallic Cross-Coupling of Aryl Chlorides with Aryl Triflates. Journal of the American Chemical Society, 141(28), 11034–11039. [Link]

• Quora, What is the correct bond energy order of the following: C-Cl , C-Br , C-I , C-F , C-H?. [Link]

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• Wikipedia, Nucleophilic aromatic substitution. [Link]

• University of Rochester, HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. [Link]

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• Journal of Medicinal and Chemical Sciences, Synthesis of New 1,3-Oxazole and 1,3-Thiazole Derivatives with Expected Biological Activity. [Link]

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• Master Organic Chemistry, Nucleophilic Aromatic Substitution: Introduction and Mechanism. [Link]

• CHEMISTRY & BIOLOGY INTERFACE, Design and Synthesis of some Novel oxazole derivatives and their biomedicinal efficacy. [Link]

• Royal Society of Chemistry, Palladium-catalyzed cross-couplings by C–O bond activation. [Link]

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• Semantic Scholar, Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. [Link]

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• MDPI, Heck Reaction—State of the Art. [Link]

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• Nobel Prize, PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. [Link]

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• Academia.edu, Oxazole chemistry. A review of recent advances. [Link]

• MDPI, Synthesis of Bisoxazole and Bromo-substituted Aryloxazoles. [Link]

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X-Ray Crystallography of 5-Aryl-Substituted 1,3-Oxazoles: A Comparative Guide to Crystallization and Data Refinement

Introduction: The Structural Importance of 5-Aryl-1,3-Oxazoles

5-Aryl-substituted 1,3-oxazoles are privileged heterocyclic scaffolds in modern medicinal chemistry, frequently serving as the core pharmacophore in kinase inhibitors, anti-inflammatory agents, and advanced materials[1]. A prominent example is the 2-anilino-5-aryloxazole class of Vascular Endothelial Growth Factor Receptor 2 (VEGFR2) tyrosine kinase inhibitors (e.g., ligands AAZ and AAX)[2].

For drug development professionals, determining the precise 3D conformation of these molecules is critical. Single-crystal X-ray diffraction (SCXRD) reveals whether the 5-aryl substituent adopts a "U-shaped" or "S-shaped" rotamer within the ATP-binding pocket of the kinase[2][3]. This guide objectively compares crystallization methodologies and data collection pipelines to help researchers optimize the crystallographic resolution of 5-aryl-1,3-oxazoles, ensuring high-fidelity structural data for structure-based drug design.

Comparison of Crystallization Techniques

The inherent rotational freedom between the 1,3-oxazole core and the 5-aryl ring often leads to conformational polymorphism during crystal growth. Selecting the correct crystallization method is dictated by whether you are analyzing the small molecule in isolation or as a protein-ligand complex.

Method A: Slow Evaporation (Small Molecule Isolation)

• Best For: Routine structural confirmation and Hirshfeld surface analysis of isolated 5-aryl-1,3-oxazoles.

• Mechanism & Causality: Dissolving the purified oxazole[4] in a polar solvent (e.g., ethanol or methanol) and allowing slow evaporation at room temperature gradually increases supersaturation. This slow thermodynamic process allows the flexible aryl rings to pack into their global energy minimum, often resulting in high-quality, block-shaped single crystals[1].

• Structural Outcome: The resulting lattice is typically stabilized by a network of intermolecular

  and hydrogen bonds, alongside stacking between the aromatic rings[1][5].

Method B: Vapor Diffusion (Protein-Ligand Co-Crystallization)

• Best For: Determining the bioactive conformation of the oxazole within a target protein (e.g., VEGFR2 TK, PDB: 1Y6A)[2].

• Mechanism & Causality: Hanging or sitting drop vapor diffusion is required to carefully control the precipitant concentration (e.g., PEG) without disrupting the protein's hydration shell. The 5-aryl-1,3-oxazole must be soaked into pre-formed apo-crystals or co-crystallized, forcing the ligand to adopt its bioactive (often higher-energy) conformation to maximize interactions with the hinge region of the kinase[3].

Data Collection Strategies: In-House Microfocus vs. Synchrotron

Obtaining high-resolution data is paramount for distinguishing subtle conformational differences, such as the dihedral angle between the oxazole and aryl planes, which typically ranges from 2° to 24° depending on steric bulk[2][5].

Temperature Causality: 293 K vs. 100 K

Collecting data at cryogenic temperatures (100 K) is a physical necessity for 5-aryl-1,3-oxazoles. At room temperature (293 K), the thermal motion of the terminal aryl rings can mimic positional disorder, artificially inflating the

value and obscuring critical weak interactions. Cooling to 100 K freezes out these dynamic modes, significantly tightening thermal ellipsoids and allowing precise mapping of contacts and short interactions[1].

Quantitative Data Comparison

The following table summarizes the expected crystallographic performance metrics when analyzing a typical 5-aryl-1,3-oxazole under different instrumental conditions:

Parameter	In-House Microfocus (293 K)	In-House Microfocus (100 K)	Synchrotron (100 K, Co-crystal)
Radiation Source	Cu ( Å)	Cu ( Å)	Tunable (e.g., Å)
Resolution Limit	~0.84 Å	~0.75 Å	1.5 Å – 2.1 Å (Protein-Ligand)
Thermal Ellipsoids	Diffuse (High )	Sharp (Low )	Sharp
(Internal Agreement)	> 0.065	< 0.035	~ 0.045
Final /	0.058 / 0.162	0.031 / 0.085	0.180 / 0.220 (Protein standard)
Intermolecular Mapping	Limited to strong H-bonds	Resolves weak	Resolves active site binding

Data synthesized from standard crystallographic outcomes for 1,3-oxazole derivatives[1][2].

Step-by-Step Methodology: Self-Validating Crystallographic Workflow

To ensure maximum trustworthiness and E-E-A-T standards, the following protocol incorporates self-validating checkpoints for the structural determination of isolated 5-aryl-1,3-oxazoles.

Step 1: Crystal Selection and Mounting

• Transfer the crystals (grown via slow evaporation) into a drop of inert cryoprotectant oil (e.g., Paratone-N) on a glass slide.

• Using a polarized light microscope, select a single crystal with uniform extinction (e.g.,

  mm). Causality: Uniform extinction under cross-polarization confirms the absence of macroscopic twinning.

• Mount the crystal on a MiTeGen loop and immediately transfer it to the diffractometer's 100 K nitrogen cold stream.

Step 2: Data Collection and Reduction

• Collect preliminary frames using an In-House diffractometer (e.g., Agilent SuperNova) with Cu

  radiation[1].

• Self-Validation Checkpoint 1: Assess the initial diffraction pattern. If spots are smeared or split, the crystal is twinned or cracked; abort and mount a new crystal.

• Proceed with full data collection (typically

  -scans) to achieve >99% completeness up to .

• Integrate the data and apply a multi-scan absorption correction.

• Self-Validation Checkpoint 2: Check the internal agreement factor (

  ). A value of confirms high data redundancy and excellent crystal quality.

Step 3: Structure Solution and Refinement

• Solve the phase problem using Direct Methods (e.g., SHELXT).

• Refine the structure by full-matrix least-squares on

  using SHELXL[1].

• Apply anisotropic displacement parameters to all non-hydrogen atoms. Causality: This accounts for the directional thermal motion of the flexible 5-aryl ring.

• Place hydrogen atoms in calculated positions and refine using a riding model.

• Self-Validation Checkpoint 3: Evaluate the Goodness-of-Fit (GoF) and R-factors. A successful refinement should yield a GoF near 1.0,

  , and .

Step 4: Final Validation

• Generate the final Crystallographic Information File (CIF).

• Run the file through the IUCr CheckCIF routine. Resolve any Level A or B alerts prior to publication or database deposition.

Workflow Visualization

Figure 1: Self-validating X-ray crystallographic workflow for 5-aryl-1,3-oxazoles.

References

1.[1] Title: Acta Cryst. (2016). A72, s233 M - IUCr Journals. Source: iucr.org URL:

2.[2] Title: 1Y6A complex - Medicinal chemistry conseq. Source: estranky.sk URL:

3.[5] Title: Current Chemistry Letters Synthesis of fused heterocycles from 2-aryl-5-(chlorosulfonyl)-1,3-oxazole-4 - Growing Science. Source: growingscience.com URL:

4.[3] Title: Ellagic acid, a phenolic compound, exerts anti-angiogenesis effects via VEGFR-2 signaling pathway in breast cancer - PMC. Source: nih.gov URL:

5.[4] Title: Technical Support Center: Purification of Products from 1-Ethyl-1-tosylmethyl isocyanide (TosMIC) Reactions - Benchchem. Source: benchchem.com URL:

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• 4. benchchem.com [benchchem.com]
• 5. growingscience.com [growingscience.com]

IR spectroscopy characteristic bands for 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole

Infrared Spectroscopy Profiling of 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole: A Comparative Guide

Executive Overview

In the structural validation of halogenated heterocyclic intermediates, Infrared (IR) spectroscopy serves as a highly sensitive, orthogonal technique to NMR and mass spectrometry. For drug development professionals synthesizing 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole , establishing a precise vibrational profile is critical for confirming successful halogenation and cross-coupling steps.

This guide deconstructs the characteristic IR bands of this compound, objectively comparing its spectral fingerprint against common structural alternatives (unsubstituted phenyl and chlorinated analogs) to aid researchers in rapid, bench-side structural verification.

Mechanistic Causality of Vibrational Modes

The IR spectrum of 2-bromo-5-(3-fluorophenyl)-1,3-oxazole is dictated by three distinct structural modules. Understanding the physical causality behind these vibrations allows for accurate spectral interpretation:

• The 1,3-Oxazole Core: The heteroaromatic ring exhibits a characteristic C=N stretching vibration. Due to the electron-withdrawing nature of the adjacent bromine atom, this bond's force constant is slightly altered, typically manifesting as a sharp band between 1597 cm⁻¹ and 1649 cm⁻¹[1]. Additionally, the symmetric C-O-C stretching of the oxazole ring is reliably found in the 1037–1098 cm⁻¹ region[1].

• The 3-Fluorophenyl Group: Fluorine is highly electronegative, creating a massive change in the dipole moment during bond vibration. Consequently, the C-F stretch produces an exceptionally strong, dominant absorption band in the 1000–1400 cm⁻¹ range[2]. Furthermore, the meta-disubstitution of the phenyl ring (attached to the oxazole at position 1 and fluorine at position 3) yields two diagnostic out-of-plane (oop) C-H bending bands at 810–750 cm⁻¹ and 725–680 cm⁻¹[2].

• The 2-Bromo Substituent: The carbon-halogen stretching frequency is inversely proportional to the reduced mass of the atoms involved. Because bromine is a heavy atom, the C-Br stretch is pushed down into the far end of the fingerprint region, typically vibrating between 515 cm⁻¹ and 690 cm⁻¹[3].

Logical breakdown of substituent contributions to the IR spectrum of the target compound.

Comparative Spectral Matrix

To objectively evaluate the product's structural identity, it must be compared against alternative analogs. The table below highlights how specific functional group substitutions shift the IR landscape, providing a rapid reference for distinguishing the target compound from a non-fluorinated precursor or a chlorinated analog.

Vibrational Mode	Target: 2-Bromo-5-(3-fluorophenyl)-1,3-oxazole	Alternative 1: 5-Phenyl-1,3-oxazole	Alternative 2: 2-Chloro-5-(3-fluorophenyl)-1,3-oxazole
ν(C=N) Oxazole	1597 – 1649 cm⁻¹	1590 – 1640 cm⁻¹	1600 – 1650 cm⁻¹
ν(C-O-C) Oxazole	1037 – 1098 cm⁻¹	~1035 – 1090 cm⁻¹	1037 – 1098 cm⁻¹
ν(C-F) Stretch	1000 – 1400 cm⁻¹ (Strong)	Absent	1000 – 1400 cm⁻¹ (Strong)
ν(C-X) Halogen	515 – 690 cm⁻¹ (C-Br)	Absent	550 – 850 cm⁻¹ (C-Cl)
δ(C-H) Aromatic oop	810–750 & 725–680 cm⁻¹ (Meta-substituted)	770–730 & 720–680 cm⁻¹ (Mono-substituted)	810–750 & 725–680 cm⁻¹ (Meta-substituted)

Note: All compounds will exhibit weak aromatic sp² C-H stretching bands in the 3100–3000 cm⁻¹ region[3].

Self-Validating ATR-FTIR Methodology

For halogenated heteroaromatics, Attenuated Total Reflectance (ATR) FTIR is vastly superior to traditional KBr pellet methods. KBr is highly hygroscopic; absorbed moisture creates a broad O-H stretch that can mask subtle aromatic C-H bands. Furthermore, solid-state matrix effects or halogen exchange with the KBr salt are entirely bypassed using a diamond ATR crystal.

The following protocol is designed as a self-validating system to ensure data integrity:

Step 1: Instrument Calibration & System Suitability

• Action: Run a standard polystyrene calibration film.

• Validation: Ensure the characteristic peak at exactly 1601 cm⁻¹ is present. If it deviates by >2 cm⁻¹, the interferometer requires realignment.

Step 2: Background Acquisition

• Action: Clean the diamond ATR crystal with isopropanol and allow it to dry completely. Collect a background spectrum in ambient air.

• Validation: The background spectrum must show an absorbance of < 0.01 AU across the 4000–400 cm⁻¹ range. Residual peaks indicate crystal contamination.

Step 3: Sample Application

• Action: Place 1–2 mg of the solid 2-bromo-5-(3-fluorophenyl)-1,3-oxazole directly onto the center of the diamond crystal. Lower the pressure anvil until the clutch clicks, ensuring intimate optical contact.

Step 4: Spectral Collection

• Action: Acquire the spectrum using 32 co-added scans at a resolution of 4 cm⁻¹ over the mid-IR range (4000–400 cm⁻¹).

Step 5: Data Processing

• Action: Apply an ATR correction algorithm in the spectrometer software.

• Causality: Because the evanescent wave's penetration depth is wavelength-dependent (penetrating deeper at lower wavenumbers), raw ATR spectra artificially inflate the intensity of lower wavenumber peaks (like the C-Br stretch). ATR correction normalizes the spectrum to resemble a transmission spectrum, allowing for accurate peak intensity comparisons.

Self-validating ATR-FTIR experimental workflow for solid-state characterization.

References[3] 11.5: Infrared Spectra of Some Common Functional Groups - Chemistry LibreTexts. libretexts.org. Verified Link[1] Synthesis and Biological Evaluation of New N-Acyl-α-amino Ketones and 1,3-Oxazoles Derivatives - PMC. nih.gov. Verified Link[2] IR Tables, UCSC Table 1. Characteristic IR Absorption Peaks of Functional Groups. wpmucdn.com. Verified Link

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• 2. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 3. chem.libretexts.org [chem.libretexts.org]

Structural Validation of Fluorinated Oxazole Regioisomers: A Multi-Modal Analytical Framework

Executive Summary

The incorporation of fluorine into the oxazole scaffold is a high-value strategy in medicinal chemistry to modulate metabolic stability (

) and lipophilicity ( ). However, the synthesis of fluorinated oxazoles—whether via direct fluorination or cyclization of fluorinated precursors—frequently yields ambiguous regioisomers (e.g., 4-fluoro vs. 5-fluoro, or 2- vs. 5-trifluoromethyl substitution).

Standard

NMR is often insufficient due to the lack of protons on the heterocyclic core or overlapping signals. This guide outlines a self-validating analytical workflow that moves beyond basic characterization. We integrate heteronuclear coupling analysis ( - ), through-space dipolar correlation (HOESY), and in silico DFT validation to definitively assign regioochemistry without the absolute need for X-ray crystallography.

Part 1: The Diagnostic Power of - Coupling Constants

The most robust solution-state method for distinguishing fluorinated isomers is the analysis of Carbon-Fluorine (

) coupling constants. Unlike protons, the carbon skeleton provides a complete map of the fluorine's electronic environment.

The Causality of Coupling

Fluorine (

) couples to carbon with magnitude dependent on bond distance and orbital geometry. In heteroaromatic systems like oxazoles, the magnitude of (geminal) and (vicinal) is highly diagnostic of position relative to the ring heteroatoms (Oxygen vs. Nitrogen).

Comparative Data Table: Diagnostic Values

Values are approximate ranges based on fluorinated heteroaromatic literature.

Coupling Type	Bond Distance	Typical Range (Hz)	Diagnostic Feature
Direct ( )	1 Bond	250 – 280 Hz	Confirms F-substitution site. The carbon signal will be a doublet with massive splitting.
Geminal ( )	2 Bonds	20 – 40 Hz	Critical Discriminator. Magnitude varies significantly if the path crosses a heteroatom.
Vicinal ( )	3 Bonds	4 – 15 Hz	Often small; valuable for determining F-substitution relative to side-chain carbons.
Long-Range ( )	4 Bonds	1 – 4 Hz	Usually seen as line broadening unless high-resolution acquisition is used.

Regioisomer Logic Gate

To distinguish 4-fluorooxazole from 5-fluorooxazole :

• Analyze C2 (between O and N):

  • If 4-fluoro : C2 is 3 bonds away (

    ). Coupling will be small (~5-10 Hz).

  • If 5-fluoro : C2 is 3 bonds away (

    ). Coupling is also small. Inconclusive.

• Analyze C4 and C5 (The Ring Carbons):

  • Scenario A (4-Fluoro): The C4 signal is a doublet (

    Hz). The C5 signal is a doublet ( Hz).

  • Scenario B (5-Fluoro): The C5 signal is a doublet (

    Hz). The C4 signal is a doublet ( Hz).

• The "Chemical Shift" Tie-Breaker:

  • C5 in oxazoles is typically more shielded (lower ppm) than C2. Fluorination at C5 causes a massive downfield shift (~+30-40 ppm) due to the

    -effect, but C4 will experience an upfield shift (shielding) due to the -effect.

  • Protocol: Compare the experimental chemical shifts to the non-fluorinated parent scaffold. The carbon adjacent to the fluorine (the

    -carbon) should shift upfield by 10-15 ppm.

Part 2: Spatial Validation via 2D H- HOESY

When the carbon skeleton is fully substituted or

-values are ambiguous, Heteronuclear Overhauser Effect Spectroscopy (HOESY) is the definitive "spatial solver." It detects through-space dipolar coupling (distance < 5 Å) rather than through-bond connectivity.

Experimental Protocol: - HOESY

Objective: Determine if the Fluorine is spatially close to a specific side-chain proton.

• Sample Prep: High concentration (min 20-30 mM) in a non-viscous solvent (CDCl

  or Acetone- ) to favor rapid tumbling. Degas the sample to remove paramagnetic oxygen ( relaxation optimization).

• Pulse Sequence: Use a phase-sensitive HOESY sequence with proton detection (inverse detection) for higher sensitivity.

• Mixing Time (

  ): Set to 400–600 ms . Fluorine relaxation is fast; too long a mixing time leads to signal loss.

• Acquisition:

  • ( ): 128-256 increments.
  • ( ): 2048 points.

  • Scans: 32-64 per increment (S/N is critical).

Interpretation Logic

• Case: Distinguishing 4-trifluoromethyl-5-methyl-oxazole vs. 5-trifluoromethyl-4-methyl-oxazole.

• Observation:

  • If you see a strong cross-peak between the CF

    group (approx -60 ppm) and the Methyl protons (approx 2.3 ppm), the groups are ortho to each other.

  • In 2,4- or 2,5-disubstituted systems, HOESY can confirm if the F is proximal to the proton at the C4 or C5 position.

Part 3: In Silico Validation (DFT-GIAO)

Modern structural assignment requires a "Digital Twin." We simulate the NMR spectra of all possible regioisomers and calculate the Root Mean Square Deviation (RMSD) against experimental data.

Computational Workflow

• Conformational Search: Generate conformers (MMFF94 force field) if side chains are flexible.

• Geometry Optimization: DFT level: B3LYP/6-311+G(d,p) (Gas phase or PCM Solvent Model).

• NMR Calculation: GIAO (Gauge-Including Atomic Orbitals) method at mPW1PW91/6-311+G(d,p) or B3LYP/cc-pVDZ .

  • Note: The "pcSseg-3" basis set is increasingly recommended for high-accuracy

    predictions.

• Scaling: Apply linear scaling factors (intercept/slope) specific to the functional used to correct systematic errors.

• Validation: The correct isomer typically yields a Mean Absolute Error (MAE) < 2.5 ppm for

  and < 5.0 ppm for .

Part 4: Visualizing the Workflow

The following diagram illustrates the decision tree for assigning fluorinated oxazole regioisomers.

Caption: Decision matrix for the structural assignment of fluorinated oxazole regioisomers, prioritizing experimental NMR data followed by computational verification.

References

• Kutateladze, A. G., & Mukhina, O. A. (2015). Minimalist logic for structure elucidation: solving problems with minimal NMR data and DFT calculations. Journal of Organic Chemistry. Link

• Dewis, L., et al. (2019).[1] Improving the accuracy of 1H-19F internuclear distance measurement using 2D 1H-19F HOESY. Magnetic Resonance in Chemistry.[1][2][3][4][5][6] Link

• Lodewyk, M. W., et al. (2012). The prediction of 13C NMR chemical shifts using DFT: a systematic evaluation of functionals and basis sets. Journal of Organic Chemistry. Link

• Bures, J., et al. (2025). DFT-GIAO 19F NMR Chemical Shift Prediction Using B3LYP/pcSseg-3. Journal of Organic Chemistry. Link

• Jeol Application Note. (2011). Structure Elucidation of Fluorinated Compounds by NMR.Link

Sources

• 1. Improving the accuracy of 1 H-19 F internuclear distance measurement using 2D 1 H-19 F HOESY - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
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• 4. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]
• 5. The Search for the Optimal Methodology for Predicting Fluorinated Cathinone Drugs NMR Chemical Shifts [mdpi.com]
• 6. news-medical.net [news-medical.net]

Technical Guide: UV-Vis Absorption Spectra of 5-(3-Fluorophenyl)oxazole Chromophores

The following guide provides an in-depth technical analysis of the UV-Vis absorption properties of 5-(3-fluorophenyl)oxazole chromophores. It synthesizes specific structural data with broader photophysical principles to serve as a practical reference for researchers.

Executive Summary & Chromophore Profile

The 5-(3-fluorophenyl)oxazole moiety represents a specialized subclass of 5-aryl oxazoles. Unlike their para-substituted counterparts, meta-fluorinated derivatives offer a unique electronic profile: they introduce strong inductive electron-withdrawal (-I effect) without the competing mesomeric electron-donation (+M effect) typical of the 4-position.

This guide compares the spectral performance of the 3-fluorophenyl variant against standard alternatives, establishing a baseline for validation in scintillator development, fluorescent probe design, and medicinal chemistry intermediates.

Key Photophysical Characteristics[1][2][3][4][5]

• Chromophore Class: Heterocyclic Scintillator / Fluorescent Probe

• Primary Absorption Band (

  ): Typically 275–290 nm (Solvent dependent)

• Emission Range: 350–400 nm (Deep Blue)

• Key Advantage: The 3-fluoro substituent modulates lipophilicity and pKa with minimal steric perturbation, often retaining the high quantum yield of the parent oxazole while altering solubility profiles.

Comparative Spectral Analysis

The following data compares the 5-(3-fluorophenyl)oxazole against its parent compound (5-phenyloxazole) and its structural isomer (4-fluorophenyl).

Table 1: Comparative Photophysical Properties (Theoretical & Experimental Ranges)

Data synthesized from structural analogs (isoxazoles/benzoxazoles) and substituent effects.

Feature	5-(3-Fluorophenyl)oxazole	5-(4-Fluorophenyl)oxazole	5-Phenyloxazole (Parent)	PPO (Standard)
(nm)	278 – 285	282 – 292	270 – 280	300 – 310
Shift vs Parent	Slight Red Shift (+2-5 nm)	Moderate Red Shift (+5-12 nm)	Reference (0 nm)	Bathochromic (++30 nm)
Electronic Effect	Inductive withdrawing (-I); minimal resonance.	Competing -I and +M (resonance).	Neutral resonance.	Extended Conjugation.
Stokes Shift	Moderate (~4000-5000 cm⁻¹)	Moderate	Moderate	Large
Solubility (LogP)	High (Lipophilic)	High	Moderate	Moderate
Primary Use	Tuning pKa/Solubility	Red-shifting emission	Baseline Scintillator	Standard Scintillator

Expert Insight: The meta-fluoro (3-F) substitution breaks the symmetry of the electron density less drastically than the para-fluoro (4-F). While 4-F derivatives often show a distinct bathochromic shift due to resonance donation into the oxazole ring, the 3-F derivative typically exhibits a spectrum closer to the unsubstituted parent but with sharper vibrational fine structure and enhanced photostability due to the C-F bond strength.

Detailed Experimental Protocol

To ensure reproducible spectral data, the following self-validating protocol is recommended. This workflow accounts for the solvatochromic sensitivity typical of oxazole derivatives.[1]

Reagents & Equipment

• Solvents: Spectroscopic grade Acetonitrile (MeCN), Cyclohexane (non-polar ref), and Methanol (MeOH).

• Blanking: Quartz cuvettes (1 cm path length), matched pair.

• Standard: Quinine Sulfate or PPO (2,5-diphenyloxazole) for quantum yield referencing.

Step-by-Step Methodology

• Stock Preparation:

  • Weigh 1.0 mg of 5-(3-fluorophenyl)oxazole.

  • Dissolve in 10 mL of MeCN to create a ~400

    M stock solution.

  • Validation: Sonicate for 60 seconds to ensure complete dissolution (fluorinated compounds can be hydrophobic).

• Dilution Series (Linearity Check):

  • Prepare working standards at 5, 10, 20, and 40

    M .

  • Measure Absorbance at

    (approx 280 nm).[2]

  • Checkpoint: Plot Abs vs. Conc. (

    must be > 0.99) to confirm no aggregation (Beer-Lambert Law adherence).

• Spectral Scan:

  • Set scan range: 200 nm to 500 nm .

  • Scan speed: Medium (approx 200 nm/min).

  • Baseline Correction: Run a solvent-only blank before the sample.

• Solvatochromism Test:

  • Repeat the scan in Cyclohexane (non-polar) and Methanol (polar protic).

  • Observation: Expect a slight red shift (5-10 nm) in emission when moving from Cyclohexane to Methanol, indicative of Intramolecular Charge Transfer (ICT) character, though less pronounced in 3-F isomers compared to 4-F.

Synthesis & Characterization Workflow

Understanding the origin of the chromophore is vital for interpreting impurities (e.g., uncyclized amides) that absorb in the deep UV (<250 nm).

Diagram 1: Synthesis-to-Validation Pipeline

The following flowchart outlines the Robinson-Gabriel cyclization pathway typically used to access this chromophore, linked to the critical QC steps.

Caption: Workflow for the synthesis and spectral validation of 5-(3-fluorophenyl)oxazole. Note the critical purification step to remove non-fluorescent amide intermediates.

References

The following authoritative sources support the spectral trends, synthesis methods, and photophysical principles cited in this guide.

• Synthesis and photophysical studies of oxazole rings. Hong Kong Baptist University. (Discusses the electron-accepting nature of oxazole derivatives and solvatochromic effects).

• Effect of fluorine substitution on phenylene spacer in organic sensitizers. Royal Society of Chemistry. (Details the bathochromic shift and band gap reduction caused by fluorine substitution).

• UV-Vis absorption and fluorescence spectra of 2,5-bis(4-arylphenyl)-1,3,4-oxadiazoles. ResearchGate. (Provides comparative spectral data for aryl-substituted oxazole/oxadiazole systems).

• Synthesis and Fluorescence Properties of Oxazolo[5,4-b]quinolines. ResearchGate. (Explores structure-property relationships in fused oxazole systems, relevant for understanding substituent effects).

• Tracking Fluorine during Aqueous Photolysis. National Institutes of Health (PMC). (Discusses the stability and UV degradation pathways of fluorinated aromatic rings).

Sources

• 1. 2-phenoxathiinyl-5-phenyloxazole and 5-phenoxathiinyl-2-phenyloxazole derivatives: experimental and theoretical study of emission properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Absorption Coefficients of Phenolic Structures in Different Solvents Routinely Used for Experiments - PMC [pmc.ncbi.nlm.nih.gov]